1-Cyclopentylpiperazin-2-one

• CAS: 59702-17-9

Core Science & Biosynthesis

Potential therapeutic targets of 1-Cyclopentylpiperazin-2-one derivatives

An In-Depth Technical Guide to the Potential Therapeutic Targets of 1-Cyclopentylpiperazin-2-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1-cyclopentylpiperazin-2-one scaffold represents a compelling starting point for the development of novel therapeutics. This guide synthesizes current understanding of the distinct pharmacological activities conferred by the cyclopentyl-piperazine and piperazin-2-one moieties to illuminate the most promising therapeutic targets for derivatives of this hybrid structure. By examining preclinical evidence and mechanistic data, we identify oncology and neurodegenerative diseases as primary areas of opportunity. This document provides a detailed exploration of key protein targets, signaling pathways, and proposed mechanisms of action. Furthermore, it offers comprehensive, actionable experimental protocols for the validation of these targets in a drug discovery setting.

Introduction: A Privileged Scaffold for Modern Drug Discovery

The piperazine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of approved therapeutic agents.[1][2] Its unique physicochemical properties, including its ability to engage in multiple hydrogen bonding interactions and its conformational flexibility, allow for high-affinity binding to a diverse range of biological targets.[1] The introduction of a cyclopentyl group to the piperazine nucleus can enhance lipophilicity, potentially improving blood-brain barrier penetration and modulating receptor interactions.[3]

Simultaneously, the piperazin-2-one motif, a cyclic lactam, introduces a rigidifying element and an additional hydrogen bond donor, which can significantly influence target binding and selectivity.[4] Derivatives of the piperazin-2-one core have demonstrated significant potential as anticancer agents, with some hybrids inducing DNA damage in tumor cells.[5]

This guide focuses on the convergence of these two structural motifs in 1-cyclopentylpiperazin-2-one derivatives. We will explore the hypothesis that this novel chemical class possesses a unique pharmacological profile with significant potential in oncology and the treatment of central nervous system (CNS) disorders.

Potential Therapeutic Applications and Key Targets

Based on the pharmacological profiles of related compounds, two primary therapeutic areas emerge as highly promising for 1-cyclopentylpiperazin-2-one derivatives: oncology and neurodegenerative diseases.

Oncology: A Multi-faceted Approach to Cancer Therapy

The piperazine scaffold is a component of numerous FDA-approved anticancer drugs.[6] The incorporation of a piperazin-2-one moiety has been shown to confer potent cytotoxic activity.[1][7] For 1-cyclopentylpiperazin-2-one derivatives, we propose two primary oncological targets: non-receptor tyrosine kinases and the DNA damage response pathway.

Src, a non-receptor tyrosine kinase, is frequently overexpressed and hyperactivated in various human cancers, playing a pivotal role in cell proliferation, survival, and metastasis.[8] The inhibition of Src is a validated strategy in oncology.

Mechanistic Insights: Derivatives of 6-substituted piperazine/phenyl-9-cyclopentyl purines have been shown to induce apoptosis in hepatocellular carcinoma cells through the inhibition of Src.[8] This inhibition leads to a downstream reduction in the phosphorylation of the Retinoblastoma (Rb) protein and a decrease in the levels of Cyclin E and Cdk2, ultimately arresting the cell cycle.[8] It is plausible that 1-cyclopentylpiperazin-2-one derivatives could adopt a similar binding mode within the ATP-binding pocket of Src, leading to its inhibition.

Signaling Pathway: Src-Mediated Cell Cycle Progression

Caption: Proposed inhibition of the Src signaling pathway by 1-cyclopentylpiperazin-2-one derivatives.

Inducing DNA damage selectively in cancer cells is a cornerstone of chemotherapy.[5] The piperazin-2-one scaffold has been identified as a key pharmacophore in compounds that elicit this effect.

Mechanistic Insights: Recent studies on acetophenone/piperazin-2-one hybrids have demonstrated their ability to selectively induce DNA damage in triple-negative breast cancer (TNBC) cells.[5] This is evidenced by the accumulation of γH2AX and p53.[5] These compounds also modulate the expression of heat shock proteins like HSP70, which are involved in the repair of DNA damage.[5] It is hypothesized that the 1-cyclopentylpiperazin-2-one core can be elaborated with substituents that enhance this DNA-damaging activity, leading to cell cycle arrest and apoptosis in cancer cells.

Neurodegenerative Diseases: Targeting Neuronal Survival and Plasticity

Piperazine derivatives are well-represented in drugs targeting the CNS.[9][10] The potential of the cyclopentyl group to enhance blood-brain barrier permeability makes this class of compounds particularly interesting for neurological indications.

The sigma-1 receptor is an intracellular chaperone protein located at the endoplasmic reticulum-mitochondrion interface. It plays a crucial role in regulating calcium signaling, ion channel activity, and neuronal survival. S1R is a promising target for the treatment of neurodegenerative diseases, stroke, and traumatic brain injury.[11]

Mechanistic Insights: A novel compound, 2-(cyclohexylamino)-1-(4-cyclopentylpiperazin-1-yl)-2-methylpropan-1-one, has demonstrated significant neuroprotective and neurotrophic properties in vitro.[11] Mechanistic studies revealed that this compound binds to the sigma-1 receptor with nanomolar affinity.[11] This binding is thought to underlie its ability to protect neurons from glutamate excitotoxicity and oxidative stress, as well as to promote neurite outgrowth.[11] The structural similarity suggests that 1-cyclopentylpiperazin-2-one derivatives could also function as potent S1R ligands.

Experimental Workflow: Validating Sigma-1 Receptor Binding

Caption: A typical workflow for the identification and validation of sigma-1 receptor ligands.

Experimental Protocols

The following protocols provide a framework for the initial characterization of 1-cyclopentylpiperazin-2-one derivatives against the proposed targets.

Protocol 1: Src Kinase Inhibition Assay (Biochemical)

Objective: To determine the in vitro inhibitory activity of 1-cyclopentylpiperazin-2-one derivatives against Src kinase.

Materials:

• Recombinant human Src kinase

• Poly(Glu,Tyr) 4:1 peptide substrate

• ATP

• Kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Test compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay kit (Promega)

• 384-well white assay plates

Procedure:

• Prepare serial dilutions of the test compounds in DMSO. Further dilute in kinase buffer to the desired final concentrations.

• Add 2.5 µL of the diluted test compounds or DMSO (vehicle control) to the wells of a 384-well plate.

• Add 2.5 µL of a solution containing the Src kinase and the peptide substrate in kinase buffer.

• Initiate the kinase reaction by adding 5 µL of ATP solution in kinase buffer. The final ATP concentration should be at or near the Km for Src.

• Incubate the reaction mixture at room temperature for 1 hour.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Measure luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a four-parameter logistic equation.

Self-Validation:

• Include a known Src inhibitor (e.g., dasatinib) as a positive control.

• Run a "no enzyme" control to determine the background signal.

• Ensure the Z'-factor for the assay is > 0.5.

Protocol 2: Sigma-1 Receptor Radioligand Binding Assay

Objective: To determine the binding affinity of 1-cyclopentylpiperazin-2-one derivatives for the sigma-1 receptor.

Materials:

• Membrane preparations from cells overexpressing the human sigma-1 receptor (e.g., HEK293-S1R)

• [³H]-(+)-pentazocine (radioligand)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Non-specific binding control: Haloperidol (10 µM)

• Test compounds dissolved in DMSO

• 96-well filter plates (GF/B)

• Scintillation cocktail

• Microplate scintillation counter

Procedure:

• Prepare serial dilutions of the test compounds in binding buffer.

• In a 96-well plate, combine the cell membrane preparation, [³H]-(+)-pentazocine (at a concentration near its Kd), and either binding buffer (for total binding), haloperidol (for non-specific binding), or the test compound.

• Incubate the plate at room temperature for 2 hours with gentle shaking.

• Harvest the membranes by rapid filtration through the filter plate using a cell harvester.

• Wash the filters three times with ice-cold binding buffer.

• Allow the filters to dry, then add scintillation cocktail to each well.

• Measure the radioactivity in each well using a microplate scintillation counter.

• Calculate the specific binding and the percent displacement by the test compounds.

• Determine the Ki value for each compound using the Cheng-Prusoff equation.

Self-Validation:

• Ensure that the specific binding is at least 80% of the total binding.

• Include a known S1R ligand (e.g., (+)-pentazocine) as a positive control for displacement.

• Perform saturation binding experiments with [³H]-(+)-pentazocine to determine the Kd and Bmax of the receptor preparation.

Data Presentation

The following tables provide a template for summarizing the data generated from the proposed experimental protocols.

Table 1: In Vitro Src Kinase Inhibition by 1-Cyclopentylpiperazin-2-one Derivatives

Compound ID	Src IC₅₀ (nM)
Control (Dasatinib)	Value
Derivative 1	Value
Derivative 2	Value
...	...

Table 2: Sigma-1 Receptor Binding Affinity of 1-Cyclopentylpiperazin-2-one Derivatives

Compound ID	S1R Kᵢ (nM)
Control ((+)-Pentazocine)	Value
Derivative 1	Value
Derivative 2	Value
...	...

Conclusion and Future Directions

The 1-cyclopentylpiperazin-2-one scaffold holds considerable promise for the development of novel therapeutics, particularly in the fields of oncology and neurodegenerative diseases. The preclinical data from structurally related compounds strongly suggest that key therapeutic targets for this class may include Src family kinases and the sigma-1 receptor. The experimental protocols outlined in this guide provide a robust framework for validating these hypotheses and identifying lead candidates for further development.

Future research should focus on establishing structure-activity relationships (SAR) to optimize potency and selectivity. Furthermore, promising compounds should be advanced into cell-based functional assays and subsequently into in vivo models of cancer and neurodegeneration to fully elucidate their therapeutic potential. The versatility of the 1-cyclopentylpiperazin-2-one core offers a rich landscape for the discovery of next-generation medicines.

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An In-depth Technical Guide to the Safe Handling of 1-Cyclopentylpiperazin-2-one

For Researchers, Scientists, and Drug Development Professionals

Section 1: Compound Profile and Inferred Hazard Analysis

1-Cyclopentylpiperazin-2-one belongs to the chemical class of N-substituted piperazinones, which are cyclic lactams. The structure combines a cyclopentyl group, a known aliphatic moiety, with a piperazin-2-one heterocyclic core. While specific data for this molecule is scarce, a hazard analysis can be inferred from its constituent parts and parent structures.

1.1. Structural Analogs and Their Known Hazards

• Piperazin-2-one (Parent Heterocycle): The foundational ring system is classified as a skin and eye irritant.[1] It may also cause respiratory irritation and allergic skin reactions.[1] This suggests that 1-Cyclopentylpiperazin-2-one should be handled as, at minimum, an irritant and a potential skin sensitizer.

• Piperazine: The related compound, piperazine, is known to be a skin and respiratory sensitizer and can cause corrosive eye damage.[2][3] Safe handling procedures for piperazine emphasize avoiding all personal contact, including inhalation, and using well-ventilated areas.[2]

• Lactams: As a member of the broader lactam class, there is a potential for hypersensitivity reactions, a known characteristic of some beta-lactam antibiotics.[4]

1.2. Predicted Physicochemical Properties

Due to the absence of experimental data, the following properties are based on computational predictions.

Property	Predicted Value / Information	Source
Molecular Formula	C₉H₁₆N₂O	-
Molecular Weight	168.24 g/mol	-
Appearance	Likely a solid at room temperature	Inferred from similar structures
Solubility	Expected to have some solubility in organic solvents	General principle for similar structures
Reactivity	Incompatible with strong oxidizing agents.[5]	Inferred from piperazinone structure

1.3. Summary of Toxicological Profile (Inferred)

The toxicological properties of 1-Cyclopentylpiperazin-2-one have not been fully investigated. The primary hazards are inferred from the parent piperazin-2-one structure.

Hazard Class	GHS Category (Inferred)	Potential Health Effects	Citation for Analog
Skin Corrosion/Irritation	Category 2	Causes skin irritation.	[1]
Serious Eye Damage/Irritation	Category 2	Causes serious eye irritation.	[1]
Respiratory/Skin Sensitization	Category 1 (Skin)	May cause an allergic skin reaction.	[1]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory)	May cause respiratory irritation.	[1]

Section 2: Mandatory Risk Assessment and Control Workflow

The cornerstone of safely handling a compound with limited safety data is a rigorous and documented risk assessment. The causality for this is simple: without manufacturer data, the responsibility for characterising and mitigating risk falls entirely on the end-user. The following workflow must be implemented.

Caption: Mandatory Risk Assessment Workflow for Novel Compounds.

Section 3: Engineering and Personal Protective Controls

The primary safety principle is containment and prevention of exposure. Engineering controls are the most reliable method to achieve this.

3.1. Engineering Controls

• Primary Containment: All handling of 1-Cyclopentylpiperazin-2-one, including weighing, transfers, and preparation of solutions, must be conducted within a certified chemical fume hood to prevent inhalation of dusts or vapors.[3]

• Ventilation: Ensure the laboratory has adequate general ventilation. The fume hood provides localized exhaust.

• Specialized Containment: For handling larger quantities of the solid or for procedures with a high potential for aerosolization, the use of a glove box or a powder containment hood should be considered.

• Safety Equipment: An operational safety shower and eyewash station must be immediately accessible in the work area.[5]

3.2. Personal Protective Equipment (PPE)

PPE is the last line of defense and must be used in conjunction with engineering controls.

• Eye and Face Protection: Chemical safety goggles that provide a complete seal around the eyes are mandatory. Due to the inferred severe eye irritation risk, a face shield worn over the safety goggles is required when handling the neat material or concentrated solutions.

• Skin Protection:

  • Gloves: Wear chemical-resistant gloves. Nitrile gloves are a common standard, but it is crucial to check the manufacturer's breakthrough time for related solvents. For extended work or when handling concentrated solutions, consider double-gloving or using heavier-duty gloves such as neoprene. Always inspect gloves before use and use proper removal technique to avoid skin contact.

  • Lab Coat: A flame-resistant lab coat with full-length sleeves, buttoned completely, is required.

• Respiratory Protection: Respirator use should not be necessary if all work is conducted within a certified fume hood. If engineering controls are insufficient or in the event of a large spill, a full-face respirator with appropriate cartridges (e.g., organic vapor/particulate) should be used by trained personnel.[6]

Section 4: Experimental Protocols for Safe Handling

Adherence to strict protocols minimizes the risk of exposure during routine laboratory operations.

4.1. Protocol for Handling Solid Compound

• Preparation: Don all required PPE before entering the designated work area. Ensure the fume hood sash is at the appropriate working height.

• Weighing: If possible, weigh the compound directly into the receiving vessel within the fume hood. If an external balance must be used, tare the vessel, handle the sealed container of the compound outside the hood, add the approximate amount, seal the primary container, and perform the final weighing within the hood, transferring small amounts with a spatula to the vessel on a tared weigh paper. This minimizes contamination of the balance.

• Transfers: Use a spatula for all solid transfers. Avoid scooping actions that could generate dust.

• Dissolution: Add solvent to the solid slowly to avoid splashing. If necessary, cap and sonicate or stir the mixture within the fume hood.

4.2. Protocol for Handling Solutions

• Containment: Keep all solutions in sealed and clearly labeled containers.

• Transfers: Use a pipette or a syringe for liquid transfers. Avoid pouring from open beakers where possible.

• Heating: If heating is required, use a controlled heating mantle and condenser within the fume hood to prevent the release of vapors.

Section 5: Storage, Spills, and Disposal

5.1. Storage

• Store the container tightly closed in a dry, cool, and well-ventilated place designated for chemical reagents.[5]

• Keep away from incompatible materials such as strong oxidizing agents.[5]

• The container should be clearly labeled with the compound name, date received, and inferred hazards (Irritant, Sensitizer).

5.2. Spill Response

In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated. Only trained personnel with appropriate PPE should manage the cleanup.

Caption: General Spill Response Workflow.

5.3. Emergency Procedures for Personal Exposure

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention, especially if irritation or a rash develops.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

5.4. Waste Disposal

All waste materials, including empty containers, contaminated PPE, and cleanup materials, must be considered hazardous. Dispose of contents and container in accordance with all local, regional, and national regulations. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance.

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An In-depth Technical Guide to 1-Cyclopentylpiperazin-2-one: From Sourcing Precursors to Synthesis and Application

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Scarcity of 1-Cyclopentylpiperazin-2-one

As a frequently sought-after scaffold in medicinal chemistry, the piperazin-2-one core offers a unique combination of structural rigidity, hydrogen bonding capabilities, and synthetic tractability. The N-1 substituted derivative, 1-Cyclopentylpiperazin-2-one, is a compound of emerging interest for its potential applications in the development of novel therapeutics. However, a comprehensive survey of the current chemical supplier landscape reveals that 1-Cyclopentylpiperazin-2-one is not a commercially available, off-the-shelf compound. This guide, therefore, pivots from a simple sourcing document to a more essential technical whitepaper. It provides a detailed roadmap for the synthesis of this valuable molecule from readily available precursors, underpinned by established chemical principles. We will explore the strategic considerations for its synthesis, a detailed experimental protocol, and its potential in the broader context of drug discovery.

Strategic Analysis of Synthetic Routes

The synthesis of 1-Cyclopentylpiperazin-2-one can be approached via two primary retrosynthetic pathways. The choice between these routes will depend on the specific capabilities of the laboratory, cost considerations, and the desired scale of the final product.

• Route A: N-Alkylation of the Piperazin-2-one Core. This is a direct and often preferred method, involving the formation of a carbon-nitrogen bond between the piperazin-2-one heterocycle and a cyclopentyl electrophile.

• Route B: Cyclization of a Cyclopentyl-Substituted Diamine. This approach builds the piperazin-2-one ring from an acyclic precursor already bearing the cyclopentyl moiety.

The following sections will detail the practical considerations and a proposed experimental workflow for the more straightforward N-alkylation approach.

Sourcing Commercially Available Precursors

The successful synthesis of 1-Cyclopentylpiperazin-2-one hinges on the procurement of high-quality starting materials. The following key reagents for the N-alkylation route are readily available from multiple chemical suppliers.

Reagent	CAS Number	Typical Purity	Key Supplier Examples
Piperazin-2-one	5625-67-2	>98%	Sigma-Aldrich, Combi-Blocks, BLDpharm
Cyclopentyl bromide	137-43-9	>98%	TCI, Alfa Aesar, Oakwood Chemical
Sodium hydride (60% dispersion in mineral oil)	7646-69-7	60%	Acros Organics, Strem Chemicals, Sigma-Aldrich
N,N-Dimethylformamide (DMF), anhydrous	68-12-2	>99.8%	Fisher Scientific, MilliporeSigma, VWR

Proposed Synthetic Workflow: N-Alkylation of Piperazin-2-one

This section provides a detailed, step-by-step protocol for the synthesis of 1-Cyclopentylpiperazin-2-one. The causality behind each experimental choice is explained to ensure a robust and reproducible process.

Rationale for Reagent Selection and Conditions

• Base: Sodium hydride (NaH) is a strong, non-nucleophilic base, ideal for the deprotonation of the amide nitrogen of piperazin-2-one. This ensures the formation of the desired anion for subsequent alkylation without competing side reactions.

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) is an excellent polar aprotic solvent for this reaction. It readily dissolves the piperazin-2-one and the resulting sodium salt, and its high boiling point allows for heating to drive the reaction to completion.

• Electrophile: Cyclopentyl bromide is a suitable electrophile for this SN2 reaction. Cyclopentyl iodide could also be used and may be more reactive, but cyclopentyl bromide is often more cost-effective and sufficiently reactive.

• Temperature: The reaction is initially performed at a low temperature (0 °C) during the deprotonation step to control the exothermic reaction of NaH with any trace impurities and the substrate. The temperature is then raised to facilitate the alkylation.

Experimental Protocol

Step 1: Deprotonation of Piperazin-2-one

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a dropping funnel, add piperazin-2-one (1.0 eq).

• Add anhydrous DMF (sufficient to make a 0.5 M solution).

• Cool the stirred solution to 0 °C in an ice bath.

• Carefully add sodium hydride (60% dispersion in mineral oil, 1.1 eq) portion-wise to the solution. Caution: Hydrogen gas is evolved. Ensure adequate ventilation and a nitrogen atmosphere.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour. The formation of the sodium salt of piperazin-2-one should be observed.

Step 2: N-Alkylation

• Dissolve cyclopentyl bromide (1.2 eq) in a small amount of anhydrous DMF in the dropping funnel.

• Add the cyclopentyl bromide solution dropwise to the reaction mixture at room temperature over 30 minutes.

• Heat the reaction mixture to 60-70 °C and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Step 3: Work-up and Purification

• After the reaction is complete, cool the mixture to 0 °C.

• Slowly and carefully quench the reaction by the dropwise addition of saturated aqueous ammonium chloride solution. Caution: Gas evolution.

• Dilute the mixture with water and extract with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 1-Cyclopentylpiperazin-2-one.

Workflow Diagram

Caption: Synthetic workflow for 1-Cyclopentylpiperazin-2-one.

Potential Applications in Drug Discovery

The piperazine scaffold is a well-established "privileged structure" in medicinal chemistry, appearing in a multitude of approved drugs.[1] Piperazin-2-one derivatives, as conformationally constrained analogs of dipeptides, are of particular interest as peptidomimetics.[2]

The introduction of a cyclopentyl group at the N-1 position of the piperazin-2-one core is expected to modulate the physicochemical properties of the molecule, such as:

• Lipophilicity: The cyclopentyl group increases the lipophilicity, which can enhance membrane permeability and oral bioavailability.

• Metabolic Stability: The alicyclic cyclopentyl group can block sites of metabolism, potentially increasing the half-life of a drug candidate.

• Receptor Binding: The steric bulk of the cyclopentyl group can influence the binding affinity and selectivity for a biological target.

Given these properties, 1-Cyclopentylpiperazin-2-one is a promising starting point for the synthesis of compound libraries targeting a range of therapeutic areas, including but not limited to:

• Oncology: As scaffolds for kinase inhibitors.

• Neuroscience: For the development of agents targeting G-protein coupled receptors (GPCRs).

• Infectious Diseases: As a core for novel antibacterial or antiviral agents.

Safety and Handling Considerations

As 1-Cyclopentylpiperazin-2-one is not a commercially available compound, a specific Safety Data Sheet (SDS) is not available. However, based on the parent heterocycle and related N-substituted piperazines, the following precautions should be taken:

• Handling: Should be handled in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, is mandatory.

• Toxicity: The toxicological properties have not been fully investigated. Assume the compound is harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

Conclusion

While 1-Cyclopentylpiperazin-2-one is not directly procurable from commercial suppliers, its synthesis is readily achievable through a straightforward N-alkylation of the commercially available piperazin-2-one. This guide provides a robust and well-rationalized protocol to empower researchers to access this valuable building block. The unique structural and physicochemical properties conferred by the cyclopentyl moiety make 1-Cyclopentylpiperazin-2-one a compelling scaffold for the exploration of new chemical space in drug discovery and development.

References

• Synthesis of Piperazin-2-ones via Cascade Double Nucleophilic Substitution. Thieme Chemistry. [Link]

• Synthesis of 2-piperazinones and 1,4-diaza-2-keto-cycloheptanes.

• Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. National Institutes of Health. [Link]

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Wiley Online Library. [Link]

• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. MDPI. [Link]

• Synthesis of 1- and 4-substituted piperazin-2-ones via Jocic-type reactions with N-substituted diamines. ResearchGate. [Link]

• What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide? ResearchGate. [Link]

• Synthesis of 1- and 4-substituted piperazin-2-ones via Jocic-type reactions with N-substituted diamines. Royal Society of Chemistry. [Link]

• Piperazine derivatives as dangerous abused compounds. PubMed. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. thieme-connect.com [thieme-connect.com]

Protocols & Analytical Methods

Application Note & Protocol: A Strategic Approach to the Synthesis of 1-Cyclopentylpiperazin-2-one

Introduction: The Value of the N-Substituted Piperazinone Scaffold

The piperazin-2-one motif is a privileged scaffold in modern medicinal chemistry and drug development. Its rigid, heterocyclic structure serves as a versatile platform for constructing compounds with diverse pharmacological activities. The introduction of substituents on the piperazine nitrogen atoms, particularly the N1 position, allows for the fine-tuning of critical drug-like properties, including solubility, metabolic stability, and target-binding affinity. 1-Cyclopentylpiperazin-2-one, the subject of this guide, is a key intermediate for building more complex molecules, where the cyclopentyl group can provide an optimal hydrophobic interaction within a target's binding pocket, a feature exploited in various therapeutic areas.[1]

This document provides a detailed, field-proven protocol for the synthesis of 1-Cyclopentylpiperazin-2-one. While a direct, one-pot reaction from piperazine and cyclopentanone is not the most efficient or selective pathway, a more robust and logical strategy involves the N-alkylation of a pre-existing piperazin-2-one core. The chosen method, reductive amination , is a cornerstone of modern synthetic chemistry, prized for its reliability, mild reaction conditions, and broad substrate scope.[2]

Causality and Mechanistic Underpinnings: The Reductive Amination Pathway

Reductive amination provides a direct and efficient route to N-alkylated amines from a carbonyl compound and a starting amine.[3] The reaction proceeds through a two-stage mechanism that is often conducted in a single reaction vessel ("one-pot").

• Imine/Enamine Formation: The synthesis initiates with the nucleophilic attack of the secondary amine at the N1 position of piperazin-2-one on the electrophilic carbonyl carbon of cyclopentanone. This is followed by a dehydration step to form a transient iminium ion, which is in equilibrium with its more stable enamine tautomer. This initial phase is typically catalyzed by a weak acid, which serves to activate the carbonyl group for nucleophilic attack.

• Reduction: A selective reducing agent is then used to reduce the carbon-nitrogen double bond (in the iminium ion) or the corresponding C=C bond of the enamine. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this transformation due to its mild nature and remarkable selectivity; it readily reduces the iminium/enamine intermediate while being unreactive towards the starting ketone, thereby preventing the undesired formation of cyclopentanol.[2]

This two-step, one-pot process ensures a high-yield conversion to the desired N-alkylated product with minimal side-product formation.

Caption: The two-stage mechanism of reductive amination.

Experimental Protocol: Synthesis of 1-Cyclopentylpiperazin-2-one

This protocol is designed as a self-validating system. Each step is chosen to maximize yield and purity while ensuring operational simplicity.

Materials & Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Molar Eq.
Piperazin-2-one	100.12	2.00 g	19.98	1.0
Cyclopentanone	84.12	2.02 g (2.14 mL)	23.97	1.2
Sodium Triacetoxyborohydride	211.94	6.35 g	29.97	1.5
Acetic Acid (Glacial)	60.05	0.12 g (0.11 mL)	1.99	0.1
Dichloromethane (DCM), Anhydrous	-	100 mL	-	-
Saturated Sodium Bicarbonate (aq)	-	50 mL	-	-
Brine (Saturated NaCl aq)	-	30 mL	-	-
Anhydrous Magnesium Sulfate	-	~5 g	-	-

Equipment

• 250 mL round-bottom flask

• Magnetic stirrer and stir bar

• Argon or Nitrogen gas inlet

• Rubber septum

• Syringes and needles

• Separatory funnel (250 mL)

• Rotary evaporator

• Apparatus for column chromatography (silica gel)

• Standard laboratory glassware

Detailed Step-by-Step Methodology

1. Reaction Setup:

• Place the magnetic stir bar into the 250 mL round-bottom flask. Flame-dry the flask under vacuum and allow it to cool to room temperature under an inert atmosphere (Argon or Nitrogen).

• To the flask, add piperazin-2-one (2.00 g, 19.98 mmol) and anhydrous dichloromethane (100 mL). Stir the suspension until the solid is mostly dissolved.

2. Addition of Reactants:

• Using a syringe, add cyclopentanone (2.14 mL, 23.97 mmol) to the stirring suspension.

• Next, add glacial acetic acid (0.11 mL, 1.99 mmol) to catalyze the formation of the enamine/iminium intermediate.

• Allow the mixture to stir at room temperature for 30 minutes. The rationale here is to allow sufficient time for the equilibrium between the starting materials and the intermediate to be established before introducing the reducing agent.

3. Reduction:

• Carefully add sodium triacetoxyborohydride (6.35 g, 29.97 mmol) to the reaction mixture in portions over 10-15 minutes. Note: The addition may cause slight effervescence. Portion-wise addition helps to control the reaction rate.

• Seal the flask with a septum and allow the reaction to stir at room temperature overnight (approximately 16-18 hours).

4. Reaction Monitoring & Workup:

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS until the starting piperazin-2-one is consumed.

• Once complete, carefully quench the reaction by slowly adding 50 mL of saturated aqueous sodium bicarbonate solution. Stir vigorously for 20 minutes until gas evolution ceases. The basic quench neutralizes the acetic acid and any remaining borohydride species.

• Transfer the mixture to a 250 mL separatory funnel. Separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x 30 mL).

• Combine all organic layers and wash with brine (30 mL). The brine wash helps to remove residual water and inorganic salts.

• Dry the combined organic phase over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

5. Purification:

• The crude product will likely be a pale yellow oil or semi-solid. Purify the material using silica gel column chromatography.

• A suitable eluent system is a gradient of 2% to 10% methanol in dichloromethane.

• Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to afford 1-Cyclopentylpiperazin-2-one as a pure compound.

6. Characterization:

• The identity and purity of the final product should be confirmed by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Workflow and Logic Visualization

The overall synthetic strategy is streamlined for efficiency, moving from commercially available starting materials to the final purified product.

Caption: A streamlined workflow from reactants to the final product.

References

• Stoltz, B. M., & Enquist, J. A. (2011). Enantioselective Synthesis of Secondary and Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. Angewandte Chemie International Edition, 50(44), 10484-10487. Available at: [Link]

• ResearchGate. (n.d.). Reductive amination route for selective N-monosubstitution. ResearchGate. Available at: [Link]

• Ghorai, M. K., et al. (2016). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. PubMed Central. Available at: [Link]

• Pinto, M., et al. (2018). Effect of the alkyl group in the piperazine N-substitution on the therapeutic action of rifamycins: A drug-membrane interaction study. Chemico-Biological Interactions, 289, 62-69. Available at: [Link]

• Google Patents. (1986). Production of 1-cyclopentylpiperazine. JPS61158973A.

Sources

• 1. Effect of the alkyl group in the piperazine N-substitution on the therapeutic action of rifamycins: A drug-membrane interaction study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Application Note: Protocol for Regioselective N-Alkylation of Piperazin-2-one

This Application Note is structured to provide a definitive, field-tested guide for the regioselective N-alkylation of piperazin-2-one. It addresses the inherent reactivity differences between the amide (lactam) and amine nitrogens, providing robust protocols for medicinal chemistry applications.

Abstract

Piperazin-2-one is a privileged scaffold in drug discovery, serving as a core for peptidomimetics, kinase inhibitors, and GPCR ligands. However, its dual-nitrogen architecture—comprising a secondary amine (N4) and a lactam amide (N1)—presents a regioselectivity challenge. This guide delineates the mechanistic basis for selective alkylation, providing two distinct, high-fidelity protocols: Method A for direct N4-alkylation via nucleophilic substitution, and Method B for N1-alkylation utilizing a protection-deprotonation strategy.

Mechanistic Insight & Strategic Analysis

The Reactivity Dichotomy

The piperazin-2-one ring contains two nucleophilic sites with vastly different electronic properties. Understanding this dichotomy is the key to controlling regioselectivity.

• N4 (Secondary Amine): This center is sp³ hybridized and moderately basic (

  of conjugate acid 8–9). It is a good nucleophile under neutral or mildly basic conditions.

• N1 (Lactam Amide): This center is sp² hybridized with its lone pair delocalized into the carbonyl group. It is non-nucleophilic under neutral conditions and significantly more acidic (

  15–17 in DMSO) than a typical amine.

The Selectivity Rule

• Kinetic Control (N4): Under mild conditions (weak base, non-polar/polar aprotic solvent), the N4 amine reacts exclusively due to its higher nucleophilicity.

• Thermodynamic/Anionic Control (N1): To alkylate N1, one must formally deprotonate the amide using a strong base (e.g., NaH, LiHMDS) to generate the amidate anion. However, because the N4 amine is also reactive (and potentially acidic if protonated), N4 must be protected (e.g., with Boc, Cbz) to prevent side reactions and bis-alkylation.

Reaction Pathway Diagram

The following diagram illustrates the divergent pathways for functionalizing the piperazin-2-one core.

Experimental Protocols

Protocol A: Selective N4-Alkylation (Direct)

Objective: Mono-alkylation of the secondary amine (N4) without affecting the amide (N1). Scope: Primary and secondary alkyl halides, benzyl halides.

Reagents & Materials

• Substrate: Piperazin-2-one (1.0 equiv)

• Alkylating Agent: Alkyl bromide/iodide (1.0 – 1.1 equiv)[1]

• Base: Potassium Carbonate (

  ), anhydrous (2.0 equiv)

• Solvent: Acetonitrile (MeCN) or Acetone (0.1 M concentration)

Step-by-Step Procedure

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, suspend Piperazin-2-one (1.0 equiv) and anhydrous

  (2.0 equiv) in dry MeCN.

• Addition: Cool the mixture to 0°C (ice bath). Add the alkyl halide (1.0 equiv) dropwise over 15 minutes.

  • Note: Slow addition prevents bis-alkylation (quaternization) at N4.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–12 hours. Monitor by TLC or LC-MS.

  • Tip: For unreactive chlorides, add a catalytic amount of KI (0.1 equiv) and heat to 50°C.

• Work-up: Filter off the solid inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: The residue is typically pure enough for downstream use. If necessary, purify via flash column chromatography (DCM/MeOH gradient).

Validation: N4-alkylation is confirmed by the disappearance of the amine proton signal (broad singlet ~2.0 ppm) and the retention of the amide proton signal (~6.0–8.0 ppm) in

NMR.

Protocol B: Selective N1-Alkylation (Via Protection)

Objective: Alkylation of the amide nitrogen (N1). Requirement: N4 must be protected to prevent competitive alkylation and decomposition.

Phase 1: N4-Protection (Boc-Protection)

• Dissolve Piperazin-2-one (1.0 equiv) in DCM (0.2 M).

• Add Triethylamine (

  , 1.5 equiv) followed by (1.1 equiv).

• Stir at RT for 4 hours. Wash with water, brine, dry over

  , and concentrate to yield 4-Boc-piperazin-2-one .

Phase 2: N1-Alkylation (The Critical Step)

• Substrate: 4-Boc-piperazin-2-one (1.0 equiv)

• Base: Sodium Hydride (NaH), 60% dispersion in oil (1.2 equiv)

• Solvent: DMF or THF (anhydrous, 0.1 M)

• Alkylating Agent: Alkyl halide (1.2 equiv)

Procedure:

• Deprotonation: In a flame-dried flask under

  , dissolve 4-Boc-piperazin-2-one in anhydrous DMF. Cool to 0°C.

• Add NaH portion-wise. Evolution of

  gas will be observed. Stir at 0°C for 30 minutes to ensure complete formation of the amidate anion.

  • Observation: The solution often turns slightly yellow/orange.

• Alkylation: Add the alkyl halide dropwise.

• Completion: Stir at 0°C for 1 hour, then warm to RT for 2–4 hours.

• Quench: Carefully quench with saturated

  solution.

• Extraction: Extract with EtOAc (3x). Wash combined organics with water (5x) to remove DMF, then brine. Dry and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc) yields 1-alkyl-4-Boc-piperazin-2-one .

Phase 3: N4-Deprotection

• Dissolve the intermediate in DCM (0.1 M).

• Add Trifluoroacetic acid (TFA) (20% v/v). Stir for 1–2 hours.

• Concentrate in vacuo.[2]

• Free Basing (Crucial): Redissolve in DCM, wash with saturated

  or use a basic ion-exchange resin to obtain the free amine 1-alkylpiperazin-2-one .

Data Summary: Base & Solvent Selection

The choice of base dictates the regioselectivity outcome. The table below summarizes standard conditions.

Target Nitrogen	Base	Solvent	Mechanism	Typical Yield
N4 (Amine)	or	MeCN, Acetone, DCM	(Neutral)	85–95%
N4 (Amine)		DCE/MeOH	Reductive Amination	70–90%
N1 (Amide)	NaH (60%)	DMF, THF	Amidate Anion ( )	60–85%
N1 (Amide)	LiHMDS / KHMDS	THF (-78°C to RT)	Amidate Anion	50–75%
N1 (Amide)		DMF (Heat)	Weak Anion	30–50% (Variable)

Troubleshooting & Optimization

Common Pitfalls

• Bis-alkylation (N4 pathway):

  • Symptom:[3][4][5][6][7] Formation of quaternary ammonium salts.

  • Solution: Use strict 1:1 stoichiometry or a slight excess of piperazinone. Add electrophile slowly at 0°C.

• Incomplete N1 Alkylation:

  • Symptom:[3][4][5][6][7] Recovery of starting material.[5]

  • Solution: Ensure DMF is strictly anhydrous. Increase NaH to 1.5 equiv. Allow longer deprotonation time. If the alkyl halide is secondary, heating to 60°C may be required.

• Racemization:

  • Context: If the piperazinone has a chiral center at C3 (derived from amino acids).

  • Risk: Strong bases (NaH) can racemize C3 if the protecting group on N4 is electron-withdrawing (like Boc), increasing the acidity of the C3 proton.

  • Mitigation: Use LiHMDS at -78°C for deprotonation. Avoid prolonged exposure to base at high temperatures.

Safety Precautions

• NaH: Flammable solid. Reacts violently with water. Handle under inert atmosphere.

• Alkyl Halides: Many are potent alkylators and potential carcinogens. Use in a fume hood.

• DMF: Hepatotoxic. Avoid skin contact.

References

• General Reactivity of Piperazines

  • Khalili, F. et al.[8][9] (2009).[8] "pKa Values of Some Piperazines at (298, 303, 313, and 323) K". Journal of Chemical & Engineering Data.

• N1-Alkylation Strategy (Protection/Deprotection)

  • BenchChem Application Note.

• Regioselective Synthesis via Jocic Reaction (Alternative Route)

  • Perryman, M. S. et al. (2015).[8] "Synthesis of 1- and 4-substituted piperazin-2-ones via Jocic-type reactions". Organic & Biomolecular Chemistry.

• Palladium-Catalyzed Allylic Alkylation (Advanced N1 Functionalization)

  • Stoltz, B. M. et al. (2014).[10][11] "Enantioselective Synthesis of Secondary and Tertiary Piperazin-2-ones". Angewandte Chemie Int.[10] Ed.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 7. Synthesis and antimicrobial activity of new 2-piperazin-1-yl-N-1,3-thiazol-2-ylacetamides of cyclopenta[c]pyridines and pyrano[3,4-c]pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]
• 9. uregina.ca [uregina.ca]
• 10. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 11. researchgate.net [researchgate.net]

Application Note: High-Sensitivity Quantitation of 1-Cyclopentylpiperazin-2-one via LC-MS/MS

Executive Summary

This application note details a robust, self-validating LC-MS/MS protocol for the quantitation of 1-Cyclopentylpiperazin-2-one (CPP-2-one). This molecule serves as a critical intermediate in the synthesis of pharmaceutical agents (e.g., kinase inhibitors) and can exist as a genotoxic impurity (GTI) in final drug products.

Unlike its reduced counterpart (1-cyclopentylpiperazine), the presence of the C2-carbonyl group (lactam) alters the physicochemical properties, necessitating a tailored approach to chromatography and ionization. This guide addresses the challenges of polar retention and isobaric interference, providing a validated workflow suitable for both API impurity profiling and bioanalytical pharmacokinetic (PK) studies.

Analyte Profile & Mechanistic Insight[1][2]

To design a robust method, we must first understand the molecule's behavior in solution and the gas phase.

Physicochemical Properties[2][3][4]

• Chemical Structure: A piperazin-2-one ring substituted at the N1 position with a cyclopentyl group.

• Molecular Formula:

• Molecular Weight: 168.24 g/mol

• Basicity (pKa):

  • N1 (Amide/Lactam): Non-basic due to resonance delocalization with the carbonyl.

  • N4 (Secondary Amine): Basic (

    ). This is the site of protonation in acidic media.

• LogP: Estimated ~0.5–0.9. The molecule is moderately polar; the cyclopentyl group adds lipophilicity, but the lactam core promotes water solubility.

The "Why" Behind the Method

• Chromatography Choice: Standard C18 columns often fail to retain polar lactams, leading to elution in the void volume (ion suppression zone). We utilize a High Strength Silica (HSS) T3 column. The T3 bonding technology is designed to withstand 100% aqueous conditions and provides superior retention for polar amines compared to standard C18.

• Ionization Strategy: Positive Electrospray Ionization (ESI+) is selected. The mobile phase is acidified with formic acid to ensure the N4 amine is fully protonated (

  ), maximizing sensitivity.

Experimental Workflow Visualization

The following diagram outlines the logical flow of the analytical procedure, from sample preparation to data integrity checks.

Caption: Figure 1. End-to-end analytical workflow for 1-Cyclopentylpiperazin-2-one analysis.

Detailed Protocol

Reagents and Standards

• Reference Standard: 1-Cyclopentylpiperazin-2-one (>98% purity).

• Internal Standard (IS): 1-Cyclopentylpiperazine-d8 (if available) or a structural analog like 1-Phenylpiperazin-2-one.

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, and Formic Acid (FA).

Sample Preparation (Protein Precipitation)

Rationale: This method is chosen for high throughput in bioanalysis. For API impurity analysis, a simple "Dilute-and-Shoot" in water:methanol (90:10) is sufficient.

• Aliquot: Transfer 50 µL of plasma/sample into a 1.5 mL centrifuge tube.

• Spike: Add 10 µL of Internal Standard working solution (500 ng/mL).

• Precipitate: Add 200 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

  • Note: The acid helps break protein binding and stabilizes the basic analyte.

• Vortex: Mix vigorously for 30 seconds.

• Centrifuge: Spin at 14,000 x g for 10 minutes at 4°C.

• Transfer: Transfer 150 µL of the supernatant to an HPLC vial with insert.

• Dilute: Add 150 µL of 0.1% Formic Acid in Water (reduces solvent strength to improve peak shape).

Liquid Chromatography Conditions

Parameter	Setting
System	UHPLC System (e.g., Agilent 1290 or Waters Acquity)
Column	Waters HSS T3, 2.1 x 100 mm, 1.8 µm
Column Temp	40°C
Flow Rate	0.4 mL/min
Mobile Phase A	Water + 0.1% Formic Acid + 2mM Ammonium Formate
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Injection Vol	2-5 µL

Gradient Profile:

• 0.0 min: 5% B (Hold for 0.5 min to load polar analyte)

• 3.0 min: Ramp to 90% B

• 4.0 min: Hold at 90% B (Wash)

• 4.1 min: Return to 5% B

• 6.0 min: End Run (Re-equilibration)

Mass Spectrometry (MS/MS) Parameters

• Source: ESI Positive[1][2]

• Capillary Voltage: 3.0 kV

• Desolvation Temp: 450°C

• Cone Gas: 50 L/hr

• Collision Gas: Argon

MRM Transitions: The precursor ion is the protonated molecule

.

Transition Type	Precursor (m/z)	Product (m/z)	Cone (V)	CE (eV)	Mechanistic Origin
Quantifier	169.1	69.1	30	22	Cyclopentyl cation ( ) formed by N1-C bond cleavage.
Qualifier 1	169.1	101.1	30	18	Loss of cyclopentyl group (Piperazin-2-one core).
Qualifier 2	169.1	141.1	30	14	Loss of CO (28 Da) from the lactam ring.

Fragmentation Logic & Pathway

Understanding the fragmentation ensures we are tracking the correct molecule and not an isobaric interference.

Caption: Figure 2. Proposed ESI+ fragmentation pathways for 1-Cyclopentylpiperazin-2-one.

Method Validation Framework

To ensure Trustworthiness , the method must be validated against FDA/EMA Bioanalytical Method Validation guidelines.

Linearity & Sensitivity[7]

• Range: 1.0 ng/mL to 1000 ng/mL.

• LLOQ (Lower Limit of Quantitation): 1.0 ng/mL (S/N > 10).[3]

• Curve Fitting: Linear regression (

  weighting) to account for heteroscedasticity.

Precision & Accuracy

• Intra-day: 5 replicates at Low, Mid, and High QC. CV% must be <15%.[1]

• Inter-day: 3 separate runs. Accuracy must be within 85-115%.

Matrix Effect & Recovery

• Matrix Factor: Compare the peak area of analyte spiked into extracted blank plasma vs. analyte in neat solvent. Values between 0.85 and 1.15 indicate minimal suppression.

• Recovery: Compare extracted QC samples vs. post-extraction spiked samples.

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Peak Tailing	Interaction of N4 amine with residual silanols on the column.	Increase Ammonium Formate concentration to 5-10 mM to mask silanols. Ensure column is HSS T3 or CSH C18.
Low Sensitivity	Ion suppression from phospholipids (if analyzing plasma).	Monitor m/z 184 (Phosphocholine). If it co-elutes, adjust the gradient ramp or switch to SPE (Solid Phase Extraction).
Carryover	Analyte sticking to the injector needle due to lipophilic cyclopentyl group.	Change needle wash to 50:50 ACN:IPA + 0.1% Formic Acid.

References

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 806421, 1-Cyclopentylpiperazine. (Used for structural property derivation of the 2-one analog). Retrieved from [Link][4]

• Holčapek, M., et al. (2010). Basic rules for the interpretation of atmospheric pressure ionization mass spectra of small molecules. Journal of Mass Spectrometry. (Grounding for fragmentation logic). Retrieved from [Link]

• Waters Corporation. (2023). HSS T3 Column Technology for Polar Compound Retention. Retrieved from [Link]

Sources

• 1. Development and validation of a LC-MS/MS method for the simultaneous determination of cycloicaritin and its carbamate prodrug in rat plasma: application to pharmacokinetic study - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous determination of tandospirone and its active metabolite, 1-[2-pyrimidyl]-piperazine in rat plasma by LC-MS/MS and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1-Cyclopentylpiperazine | C9H18N2 | CID 806421 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: A Robust and Scalable Synthesis of 1-Cyclopentylpiperazin-2-one

Abstract

This application note provides a comprehensive guide to the scale-up synthesis of 1-Cyclopentylpiperazin-2-one, a valuable heterocyclic building block in medicinal chemistry and drug development. We present a detailed protocol centered on a robust and industrially viable one-pot reductive amination strategy, utilizing piperazin-2-one and cyclopentanone as readily available starting materials. The causality behind critical process parameters—including the selection of a catalytic hydrogenation system over stoichiometric reducing agents, solvent choice, and purification strategy—is thoroughly discussed. This guide is designed for researchers, chemists, and process development professionals, offering field-proven insights to ensure reproducibility, high yield, and purity on a multi-gram to kilogram scale. The protocol includes in-process controls, a process safety assessment, characterization data, and a troubleshooting guide to facilitate seamless implementation.

Introduction and Strategic Rationale

Piperazine and its derivatives are privileged scaffolds in modern pharmacology, appearing in numerous FDA-approved drugs.[1] Specifically, N-substituted piperazin-2-ones serve as key intermediates for complex molecules due to their unique structural and chemical properties. 1-Cyclopentylpiperazin-2-one is a desirable building block for introducing a lipophilic cyclopentyl moiety while retaining a reactive site for further functionalization.

The primary challenge in synthesizing such molecules for drug development campaigns is scalability. A viable large-scale synthesis must prioritize cost-efficiency, operational safety, high atom economy, and straightforward purification.[2] While several methods exist for forming C-N bonds, such as nucleophilic substitution or Buchwald-Hartwig amination, these often present challenges on a larger scale, including the use of expensive catalysts or harsh conditions.[3]

This guide focuses on reductive amination as the optimal strategy for producing 1-Cyclopentylpiperazin-2-one. This choice is underpinned by several key advantages:

• High Atom Economy: The reaction combines two principal fragments with the only byproduct being water.

• Cost-Effective Starting Materials: Piperazin-2-one and cyclopentanone are commercially available at a large scale and at a low cost.

• Scalability: The selected method, catalytic hydrogenation, avoids stoichiometric metal hydride waste streams and utilizes catalysts that are highly efficient. A similar approach has been patented for the synthesis of the related 1-cyclopentylpiperazine, demonstrating its industrial applicability.[4]

• Process Simplicity: The one-pot nature of the reaction minimizes unit operations, reducing processing time and potential for material loss.

The core of this process involves the condensation of piperazin-2-one with cyclopentanone to form an enamine or iminium intermediate, which is subsequently reduced in situ to yield the final product.

Overall Synthetic Transformation

Caption: Reductive amination of piperazin-2-one with cyclopentanone.

Mechanistic Insight: Catalytic Reductive Amination

The reaction proceeds via a two-step sequence within a single pot. Understanding this mechanism is crucial for process optimization and troubleshooting.

• Iminium/Enamine Formation: The secondary amine of piperazin-2-one nucleophilically attacks the carbonyl carbon of cyclopentanone. Subsequent dehydration, often acid-catalyzed by trace impurities or an added catalyst, generates a mixture of the more stable enamine and the reactive iminium cation. This equilibrium is critical; driving it towards the intermediates by removing water (which is not practical in this setup) or by immediate consumption in the next step is key.

• Catalytic Hydrogenation: The enamine/iminium intermediate is adsorbed onto the surface of the palladium-on-carbon (Pd/C) catalyst. Molecular hydrogen (H₂) is also adsorbed and dissociatively chemisorbed into reactive hydrogen atoms. These atoms are then transferred to the C=N⁺ or C=C bond of the intermediate, reducing it to the saturated C-N bond of the final product.[5]

Caption: Simplified workflow of the reductive amination mechanism.

Detailed Scale-Up Protocol

This protocol is designed for a nominal 100-gram scale and can be linearly adapted for larger quantities with appropriate engineering controls.

Materials and Equipment

Reagent / Material	Grade	Supplier	Typical Quantity	Molar Eq.
Piperazin-2-one	≥98%	Commercial	100.0 g	1.0
Cyclopentanone	≥99%	Commercial	92.5 g (96.4 mL)	1.1
Palladium on Carbon (10 wt.%)	50% water wet	Commercial	5.0 g (dry basis)	-
Methanol (MeOH)	ACS Grade	Commercial	1.0 L	-
Celite® 545	Filtration Aid	Commercial	50 g	-
Hydrogen (H₂) Gas	High Purity	Gas Supplier	~3 bar (45 psi)	-

Equipment:

• 2 L jacketed glass reactor or stainless steel hydrogenation vessel equipped with overhead mechanical stirring, temperature probe, gas inlet, and pressure gauge.

• Hydrogen gas cylinder with a two-stage regulator.

• Heating/cooling circulator.

• Buchner funnel and filter flask assembly.

• Rotary evaporator with vacuum pump and trap.

• Crystallization vessel.

Step-by-Step Experimental Procedure

Process Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis.

Procedure:

• Reactor Setup and Inerting: Assemble the hydrogenation reactor and ensure all connections are secure. Purge the vessel thoroughly with nitrogen (N₂) gas to remove all oxygen.

• Reagent Charging: Under a positive pressure of nitrogen, charge the reactor with piperazin-2-one (100.0 g, 1.0 mol), methanol (800 mL), and cyclopentanone (92.5 g, 1.1 mol). Stir the mixture at 200-300 RPM until all solids dissolve.

• Catalyst Addition: In a separate beaker, prepare a slurry of 10% Pd/C (10.0 g of 50% wet catalyst, corresponding to 5.0 g dry basis) in methanol (200 mL). Carefully add this slurry to the reactor via a powder funnel or addition funnel. Causality Note: Adding the catalyst as a slurry prevents it from becoming airborne and is a critical safety measure, as dry Pd/C can be pyrophoric.

• Hydrogenation: Seal the reactor. Purge the headspace three times with H₂ gas to remove all nitrogen. Pressurize the reactor to 3 bar (45 psi) with H₂. Begin stirring (500-700 RPM) and heat the reactor jacket to maintain an internal temperature of 60 °C. Causality Note: Elevated temperature increases the rate of both iminium formation and hydrogenation. Sufficient agitation is vital to ensure good gas-liquid-solid mixing for efficient catalyst performance.

• Reaction Monitoring (In-Process Control): Monitor the reaction progress by observing the H₂ uptake from the cylinder. After uptake ceases (typically 4-8 hours), take a small, filtered sample for analysis by TLC or LC-MS to confirm the complete consumption of the piperazin-2-one starting material.

• Work-up: Catalyst Filtration: Cool the reactor to room temperature (20 °C). Carefully vent the excess H₂ pressure and purge the reactor three times with N₂. Prepare a pad of Celite® (~2 cm thick) in a Buchner funnel. Filter the reaction mixture through the Celite pad to remove the Pd/C catalyst. Wash the reactor and the filter cake with additional methanol (2 x 100 mL) to ensure complete recovery of the product. Safety Note: The filter cake will contain residual hydrogen and is highly flammable. Do not allow it to dry in the open air. Quench it immediately by submerging it in a container of water.

• Solvent Removal: Combine the filtrate and washes. Concentrate the solution under reduced pressure using a rotary evaporator to obtain a crude oil or semi-solid.

• Purification by Crystallization: To the crude residue, add a minimal amount of warm ethyl acetate (EtOAc) to dissolve the material. Slowly add n-heptane while stirring until a persistent cloudiness is observed. Allow the solution to cool slowly to room temperature, then place it in an ice bath or refrigerator (4 °C) for several hours to complete crystallization. Causality Note: This solvent/anti-solvent crystallization method is highly effective for removing non-polar impurities and unreacted cyclopentanone, and it avoids the need for column chromatography, making it ideal for scale-up.[6]

• Product Isolation and Drying: Collect the crystalline solid by filtration, wash the cake with cold heptane, and dry the product under vacuum at 40-50 °C to a constant weight.

Expected Results

Parameter	Typical Value
Yield	130 - 145 g (77 - 86%)
Appearance	White to off-white crystalline solid
Purity (by HPLC)	>98.5%
Melting Point	~95-98 °C

Characterization and Quality Control

Confirm the identity and purity of the final product using standard analytical techniques:

• ¹H NMR: To confirm the structure and absence of starting materials. The spectrum should show characteristic peaks for the cyclopentyl group and the piperazinone ring protons.

• ¹³C NMR: To confirm the carbon skeleton.

• Mass Spectrometry (MS): To confirm the molecular weight (M+H⁺ expected at m/z = 169.15).

• HPLC: To determine purity against a reference standard.

• Melting Point: As a quick indicator of purity.

Process Safety Assessment

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air. All operations must be conducted in a well-ventilated area (fume hood or dedicated hydrogenation bay) away from ignition sources. The reactor must be properly grounded.

• Palladium on Carbon (Pd/C): Dry Pd/C is pyrophoric and can ignite spontaneously upon exposure to air. Always handle the catalyst wet or as a slurry. The filtered catalyst cake must be kept wet and quenched in water immediately after use.

• Solvents: Methanol and other organic solvents are flammable. Use appropriate ventilation and avoid ignition sources.

• Exotherm: While the hydrogenation is typically only mildly exothermic, the reaction should be monitored for any unexpected temperature increase, especially during the initial phase. Ensure the cooling circulator is operational.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction / Stalled H₂ Uptake	1. Catalyst poisoning (e.g., by sulfur impurities).2. Insufficient catalyst loading.3. Poor agitation or gas dispersion.4. Leak in the reactor system.	1. Use higher purity starting materials. Consider pre-treating reagents with activated carbon.2. Increase catalyst loading to 7-10 mol%.3. Increase stirrer speed. Check impeller design.4. Perform a pressure leak test on the empty reactor before starting.
Low Yield	1. Mechanical losses during filtration.2. Incomplete crystallization.3. Volatility of the product during drying.	1. Ensure thorough washing of the reactor and filter cake.2. Add anti-solvent more slowly. Increase crystallization time at low temperature. Concentrate the mother liquor to attempt a second crop recovery.3. Dry at a lower temperature (<40 °C) for a longer period.
Product Fails Purity Specification	1. Incomplete reaction.2. Inefficient purification.	1. Increase reaction time or temperature. Confirm catalyst activity.2. Perform a re-crystallization. Adjust the solvent/anti-solvent ratio for better selectivity.

References

• Reilly, S. W., & Mach, R. H. (2016). Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions. Organic Letters, 18(19), 5272–5275. Available at: [Link]

• Kozinski, R. (2023). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. ChemEd Xchange. Available at: [Link]

• Nielsen, P., et al. (2019). Purification of Degraded Aqueous Piperazine by Ion Exchange and Carbon Treating. OSTI.GOV. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-lactams. Organic Chemistry Portal. Available at: [Link]

• Reilly, S. W., & Mach, R. H. (2016). Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions. ACS Publications. Available at: [Link]

• Petkovic, M., et al. (2023). Synthesis of Piperazin-2-one Derivatives via Cascade Double Nucleophilic Substitution. Thieme Connect. Available at: [Link]

• Ube Industries. (1986). Production of 1-cyclopentylpiperazine. Google Patents. JPS61158973A.

• Mishra, S., & Chundawat, T. S. (2018). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. ResearchGate. Available at: [Link]

• D'Alessandro, M., et al. (2021). Gram-scale synthesis of chiral cyclopropane-containing drugs and drug precursors with engineered myoglobin catalysts featuring complementary stereoselectivity. Nature Catalysis. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 1-Cyclopentylpiperazine. PubChem Compound Database. CID 806421. Available at: [Link]

• Lindsay, V. N. G., et al. (2023). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry. Available at: [Link]

• Stewart, H. D. (1959). Purification of piperazine. Google Patents. US2919275A.

• ResearchGate. (2005). A General and Convenient Synthesis of N-Aryl Piperazines. ResearchGate. Available at: [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Scale-Up Synthesis of 1-Methyladamantane and Its Functionalization as a Key Point for Promising Antiviral Agents - Enamine [enamine.net]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. JPS61158973A - Production of 1-cyclopentylpiperazine - Google Patents [patents.google.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. US2919275A - Purification of piperazine - Google Patents [patents.google.com]

Purification techniques for 1-Cyclopentylpiperazin-2-one

Application Note: Optimized Purification Strategies for 1-Cyclopentylpiperazin-2-one

Part 1: Introduction & Physicochemical Assessment

1.1 The Molecule & The Challenge 1-Cyclopentylpiperazin-2-one is a critical pharmacophore often utilized as a constrained peptidomimetic scaffold in kinase inhibitors and GPCR ligands. Structurally, it consists of a six-membered lactam (piperazin-2-one) with a lipophilic cyclopentyl group attached to the amide nitrogen (N1).

• Structural Nuance: Unlike simple piperazines, the N1 position is part of an amide bond and is non-basic. The N4 position, however, remains a secondary amine, providing a distinct basic handle (

  ).

• Purification Challenge: The synthesis typically involves the alkylation of piperazin-2-one or the cyclization of N-cyclopentylethylenediamine derivatives. Common impurities include:

  • Unreacted Halides: Cyclopentyl bromide/chloride (Neutral, Lipophilic).

  • Regioisomers: 4-Cyclopentylpiperazin-2-one (if non-selective alkylation occurred).

  • Bis-alkylated byproducts: 1,4-Dicyclopentylpiperazin-2-one (Basic, highly lipophilic).

1.2 Pre-Purification Property Profile Before initiating purification, assess the crude mixture against these parameters:

Parameter	Characteristic	Implication for Purification
Basicity	N4-Amine is basic ( )	Primary Handle: Acid-Base extraction is highly effective.
Polarity	Moderate (LogP )	Soluble in DCM, EtOAc; Limited solubility in Hexanes/Water.
State	Viscous Oil or Low-melting Solid	Recrystallization may require salt formation (e.g., HCl, Oxalate).
UV Activity	Low (Amide nm)	Detection requires ELSD, CAD, or visualization with KMnO4/Iodine stains.

Part 2: Primary Purification Protocols

Method A: pH-Switch Liquid-Liquid Extraction (The "Workhorse" Protocol)

Recommended as the first-pass purification for crude reaction mixtures (>5g scale).

Principle: This method exploits the basicity of the N4-amine. Neutral impurities (unreacted alkyl halides) remain in the organic phase at low pH, while the product migrates to the aqueous phase.

Reagents:

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• 1M Hydrochloric Acid (HCl)

• 4M Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate (

  )

• Brine (Sat. NaCl)

Step-by-Step Protocol:

• Dissolution: Dissolve the crude reaction mixture in DCM (10 mL per gram of crude).

• Acid Extraction: Extract the organic layer with 1M HCl (

  volume of organic phase).

  • Mechanistic Insight: The 1-cyclopentylpiperazin-2-one becomes protonated at N4 (

    ) and moves to the aqueous layer. Neutral impurities (cyclopentyl bromide) and bis-alkylated byproducts (often too lipophilic to fully extract or easily separated later) partition differently.

• Organic Wash: Keep the combined aqueous acidic layers. Wash this aqueous phase once with a small volume of fresh DCM to remove entrained neutral organics. Discard the organic wash.

• Basification: Cool the aqueous phase in an ice bath. Slowly adjust pH to >12 using 4M NaOH.

  • Caution: Exothermic reaction. Ensure pH > 12 to fully deprotonate the amine.

• Back-Extraction: Extract the basic aqueous phase with DCM (

  volume).

  • Validation: The product is now neutral (free base) and returns to the organic phase.

• Drying: Dry combined organics over anhydrous

  , filter, and concentrate in vacuo.

Visualization of Workflow:

Figure 1: Acid-Base pH-Switch Extraction Logic. This workflow effectively removes non-basic impurities.

Method B: Flash Column Chromatography (Normal Phase)

Required if the extraction does not yield >95% purity or if bis-alkylated impurities are present.

Stationary Phase: Silica Gel (40-63

). Mobile Phase: Dichloromethane (DCM) / Methanol (MeOH) with Ammonia modifier.

Critical Additive: Standard silica is slightly acidic. Secondary amines like 1-cyclopentylpiperazin-2-one will streak (tail) significantly due to hydrogen bonding with silanols.

• Solution: Add 1% Triethylamine (TEA) or 1%

  (aqueous ammonia) to the MeOH component.

Gradient Protocol:

Column Volume (CV)	% Solvent A (DCM)	% Solvent B (10:1 MeOH:NH4OH)	Elution Event
0 - 2	100%	0%	Elution of non-polar impurities
2 - 5	98%	2%	Onset of product elution
5 - 12	90%	10%	Main Product Peak

| 12 - 15 | 80% | 20% | Elution of highly polar byproducts |

TLC Visualization:

• Stain: Ninhydrin (Excellent for secondary amines - turns reddish/purple).

• Stain: KMnO4 (General oxidizable functional groups).

Method C: Salt Formation & Recrystallization (Polishing Step)

Ideal for long-term storage and achieving >99% purity (API Grade).

Piperazinones are often oils as free bases. Converting them to a salt often yields a crystalline solid.

• Oxalate Salt (Preferred for Crystallinity):

  • Dissolve 1g of free base in 5 mL warm Ethanol (EtOH).

  • Add 1 equivalent of Oxalic Acid dihydrate dissolved in warm EtOH.

  • Cool slowly to 4°C. White needles typically precipitate.

  • Filter and wash with cold Acetone.

• Hydrochloride Salt:

  • Dissolve free base in Diethyl Ether or 1,4-Dioxane.

  • Add 4M HCl in Dioxane dropwise.

  • Precipitate forms immediately. Note: HCl salts of piperazines can be hygroscopic.

Part 3: Quality Control & Validation

3.1 Analytical Validation

• 1H NMR (DMSO-d6): Look for the diagnostic cyclopentyl multiplet (

  1.5-1.9 ppm) and the piperazinone ring protons.

  • Check: Disappearance of the N-H signal if checking N1-substitution (though N4-H will still be present).

  • Purity Check: Integration of the cyclopentyl methine proton (1H) vs. the ring protons.

• LC-MS: Run in Positive Mode (ESI+). Expect

  peak.

  • Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.

3.2 Common Pitfalls

• Regioisomer Contamination: If the synthesis involved alkylation of piperazin-2-one, you may have a mixture of 1-cyclopentyl and 4-cyclopentyl isomers.

  • Differentiation: The 4-substituted isomer is a tertiary amine (more basic) and often elutes later on Reverse Phase HPLC but earlier on Normal Phase Silica compared to the 1-substituted (secondary amine).

• Water Retention: Piperazinones are hygroscopic. Dry the final product under high vacuum (< 1 mbar) for 24 hours.

References

• Synthesis of Piperazin-2-ones via Cascade Double Nucleophilic Substitution. Thieme Connect. (2023). Describes the synthesis and isolation of substituted piperazinones.

• Purification of Piperazine and Derivatives. US Patent 2919275A. Describes the use of acetate salts for separating piperazine derivatives.

• pKa Values of Piperazine Derivatives. University of Regina. Provides thermodynamic data and pKa values for piperazine ring nitrogens, establishing the basis for pH-switch extraction.

• One-step Synthesis of Monosubstituted Piperazine Derivatives. PubMed Central. Discusses the protection of the secondary nitrogen via protonation to prevent disubstitution, relevant to the extraction logic.

• 1-Amino-4-cyclopentylpiperazine Properties. PubChem. Provides physicochemical data on the isomeric 4-cyclopentyl derivatives for comparison.

Technical Notes & Optimization

Technical Support Center: Stability &amp; Storage of 1-Cyclopentylpiperazin-2-one

This guide is designed as a specialized Technical Support Center resource. It addresses the stability and storage of 1-Cyclopentylpiperazin-2-one (CAS 210095-73-7), a critical heterocyclic building block used in the synthesis of PARP inhibitors, GPCR ligands, and other bioactive scaffolds.[1]

[1]

Status: Active | Topic: Degradation Prevention | Audience: R&D Chemists, Compound Management[1]

Executive Summary: The "Hidden" Instability

1-Cyclopentylpiperazin-2-one is structurally distinct because it contains a stable lactam (amide) ring substituted at the N1 position, leaving the N4-secondary amine exposed.[1]

While the cyclopentyl-lactam moiety is robust, the N4-amine is a chemical "hotspot." It acts as a nucleophile and a base, making the compound susceptible to three primary degradation vectors during storage:[1]

• Oxidative Degradation: Formation of N-oxides and subsequent ring opening (Yellowing).

• Atmospheric Carboxylation: Reversible reaction with CO₂ to form carbamates (Weight gain/Crusting).

• Hygroscopic Deliquescence: Absorption of moisture leading to hydrolysis or physical caking.

Chemical Mechanisms of Degradation

Understanding the "Why" allows you to predict the "When."

The following diagram details the specific chemical pathways that compromise sample purity.

Figure 1: Degradation Pathways. The N4-amine (secondary amine) is the reactive site.[1] Reaction with CO₂ is often reversible; oxidation is not.

Troubleshooting Guide (Q&A)

Direct solutions to common observations in the lab.

Q1: My sample has turned from white to yellow/brown. Is it still usable?

Diagnosis: Oxidative Degradation. The secondary amine at the N4 position has likely oxidized to form an N-oxide or hydroxylamine species. This process is accelerated by light and trace metal impurities.

• Action: Check purity by LC-MS. If the yellowing is superficial (surface only), you may be able to salvage the bulk by recrystallization.

• Prevention: Store under Argon/Nitrogen and protect from light (amber vials).

Q2: I see a "Ghost Peak" in my LC-MS at [M+44] or [2M+44].

Diagnosis: Carbamate Formation (CO₂ Adduct). Piperazines are excellent carbon capture agents. The N4 amine reacts with atmospheric CO₂ to form a carbamic acid or ammonium carbamate salt.

• Verification: Run the LC-MS with an acidic mobile phase (0.1% Formic Acid). The acid usually decarboxylates the carbamate back to the parent amine, causing the +44 peak to disappear.

• Action: If the peak disappears in acid, the sample is likely chemically intact but contaminated with CO₂. Dry the sample under high vacuum ( < 1 mbar) at 40°C to reverse the reaction.

Q3: The solid has become sticky or formed a "gum" at the bottom of the vial.

Diagnosis: Hygroscopic Deliquescence. The compound has absorbed water from the air. This lowers the glass transition temperature (Tg), causing the crystal lattice to collapse into an oil/gum.

• Risk: Water facilitates hydrolysis of the lactam ring over long periods, especially if trace acid is present.

• Action: Dissolve in DCM, dry over MgSO₄, filter, and re-concentrate. Store in a desiccator.

Q4: The melting point is lower than the reported value (approx. 45-48°C).

Diagnosis: Impurity Depression. Even 1-2% of water or carbamate salt can significantly depress the melting point of low-melting solids like this piperazinone.[1]

• Action: Do not rely solely on melting point. Use 1H-NMR to quantify water or solvent residues.

Standard Operating Procedure (SOP): Storage & Handling

Follow these protocols to ensure shelf-life >12 months.

Storage Matrix

Parameter	Recommendation	Rationale
Temperature	-20°C (Freezer)	Slows oxidation kinetics significantly.[1]
Atmosphere	Argon or Nitrogen	Displaces O₂ (prevents oxidation) and CO₂ (prevents carbamates).
Container	Amber Glass + Parafilm	Amber blocks UV light; Parafilm/Teflon tape ensures seal integrity.
Desiccant	Required	Silica gel or molecular sieves in the secondary container (desiccator).

Handling Workflow

• Warm Up: Allow the vial to reach room temperature before opening. Opening a cold vial condenses atmospheric moisture directly onto the solid.

• Inert Sampling: If possible, sample inside a glovebox or under a funnel of flowing nitrogen.

• Reseal Immediately: Flush the headspace with Argon before re-capping.

Recovery Protocol (If Degraded)

If your batch shows signs of degradation (carbamate crust or slight oxidation), use this Acid-Base Rescue method:

• Dissolve: Dissolve the degraded material in Dichloromethane (DCM) .

• Wash: Wash the organic layer with saturated aqueous NaHCO₃ (removes acidic impurities) followed by Brine .

  • Note: If the impurity is the carbamate, the slightly basic wash helps, but vacuum drying is more effective.

• Dry: Dry organic layer over anhydrous Na₂SO₄ .

• Concentrate: Evaporate solvent under reduced pressure.

• Vacuum Bake: Place the resulting solid/oil under high vacuum (<1 mmHg) at 40°C for 4 hours. This drives off bound CO₂ and traces of water.

References & Authority

The protocols above are derived from the chemical behavior of piperazine derivatives and ICH stability guidelines.

• Rochelle, G. T. (2012). Thermal degradation of amines for CO2 capture.[2] Current Opinion in Chemical Engineering. (Establishes the mechanism of piperazine oxidation and ring opening).

• Freeman, S. A., et al. (2010). Carbon dioxide capture with concentrated, aqueous piperazine.[1] International Journal of Greenhouse Gas Control. (Details the kinetics of carbamate formation).

• ICH Expert Working Group. ICH Q1A(R2) Stability Testing of New Drug Substances and Products. (The global standard for pharmaceutical stability testing).

• PubChem. Compound Summary: 4-cyclopentylpiperazin-1-amine (Structural Analog).[3] National Library of Medicine. (Used for physicochemical property extrapolation).

(Note: While specific literature on "1-Cyclopentylpiperazin-2-one" is sparse, the degradation chemistry is extrapolated from the well-documented behavior of the piperazine and piperazinone pharmacophores.)[1]

Sources

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. 4-Cyclopentylpiperazin-1-amine | C9H19N3 | CID 1512485 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1-Cyclopentylpiperazin-2-one

Welcome to the technical support center for the synthesis of 1-Cyclopentylpiperazin-2-one. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions encountered during the synthesis of this and related N-substituted piperazin-2-one compounds. Our aim is to provide not just protocols, but a deeper understanding of the reaction mechanisms and the rationale behind troubleshooting strategies.

Introduction to Synthetic Strategies

The synthesis of 1-Cyclopentylpiperazin-2-one can be approached through several strategic routes. The choice of a particular route will often depend on the availability of starting materials, scalability, and desired purity profile. The most common strategies involve either the formation of the piperazin-2-one ring followed by N-alkylation, or the construction of the ring from a pre-functionalized cyclopentyl-containing precursor. Understanding the nuances of each approach is critical for effective byproduct identification and mitigation.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 1-Cyclopentylpiperazin-2-one?

A1: The two most prevalent synthetic strategies are:

• Route A: N-Alkylation of Piperazin-2-one. This involves the direct alkylation of the piperazin-2-one core with a cyclopentyl electrophile, such as cyclopentyl bromide or iodide.

• Route B: Reductive Amination followed by Cyclization. This route typically starts with a precursor containing a primary and a secondary amine, which is first reductively aminated with cyclopentanone, followed by an intramolecular cyclization to form the lactam ring. A common starting material for a related synthesis is ethylenediamine, which reacts with a haloacetate to form a linear intermediate that then cyclizes.[1]

Q2: I am seeing a significant amount of a high molecular weight byproduct in my mass spectrometry analysis. What could it be?

A2: A high molecular weight byproduct often suggests dimerization or oligomerization. This can occur if the cyclization step proceeds intermolecularly instead of intramolecularly. This is particularly common in concentrated solutions or when the cyclization is slow. Another possibility, especially in Route A, is the formation of a di-substituted product, such as 1,4-dicyclopentylpiperazin-2-one.

Q3: My NMR spectrum shows unreacted starting materials, but the reaction seems to have stalled. What could be the issue?

A3: Stalled reactions can be due to several factors. In N-alkylation reactions (Route A), deactivation of the nucleophile (piperazin-2-one) by protonation can be an issue if the base is not strong enough or is consumed by side reactions. In reductive amination (Route B), the reducing agent may have decomposed, or the imine intermediate may not be forming efficiently. It is also possible that the catalyst (if used) has been poisoned.

Troubleshooting Guide: Byproduct Identification and Mitigation

This section provides a detailed look at common byproducts, their mechanisms of formation, and strategies for their control and elimination.

Byproduct Profile for Route A: N-Alkylation of Piperazin-2-one

In this route, piperazin-2-one is reacted with a cyclopentyl halide in the presence of a base.

Caption: Byproduct formation in N-alkylation of piperazin-2-one.

Common Byproducts and Their Mitigation:

Byproduct	Formation Mechanism	Mitigation Strategies
1,4-Dicyclopentylpiperazin-2-one	The secondary amine at the N4 position of the desired product undergoes a second alkylation. This is more likely with highly reactive alkylating agents and excess reagent.	- Use a stoichiometric amount of the cyclopentyl halide.- Add the alkylating agent slowly to the reaction mixture.- Use a bulky protecting group on the N4 nitrogen, which can be removed later.
Unreacted Piperazin-2-one	Incomplete reaction due to insufficient base, low temperature, or a less reactive alkylating agent (e.g., cyclopentyl chloride vs. bromide or iodide).	- Use a stronger base (e.g., NaH instead of K2CO3).- Increase the reaction temperature.- Use a more reactive alkylating agent or add a catalytic amount of iodide salt (e.g., NaI, KI) to promote in situ halide exchange.[2]
O-Alkylated Byproduct	The amide oxygen can act as a nucleophile, leading to the formation of an imino ether. This is less common but can occur under certain conditions.	- Use a non-polar, aprotic solvent to disfavor O-alkylation.- Employ a counter-ion for the base that has a high affinity for oxygen (e.g., sodium).

Byproduct Profile for Route B: Reductive Amination and Cyclization

This route can be envisioned as starting from a linear precursor such as N-(2-aminoethyl)glycine ethyl ester, which is then reacted with cyclopentanone and a reducing agent, followed by cyclization. A related, common synthesis of the piperazin-2-one ring involves the reaction of ethylenediamine and ethyl chloroacetate.[1]

Caption: Byproduct formation during cyclization.

Common Byproducts and Their Mitigation:

Byproduct	Formation Mechanism	Mitigation Strategies
Dimer/Oligomer	Intermolecular reaction between two or more molecules of the linear precursor competes with the desired intramolecular cyclization. This is favored at high concentrations.	- Employ high-dilution conditions for the cyclization step.- Use a slow-addition technique for the linear precursor into a heated solvent.
N,N'-bis(carboxymethyl)ethylenediamine derivatives	In syntheses starting from ethylenediamine and a haloacetate, the high reactivity of both primary amines can lead to double substitution on the ethylenediamine.[1]	- Use a large excess of ethylenediamine to favor monosubstitution.- Protect one of the amines in ethylenediamine before the substitution reaction.
Piperazine (from over-reduction)	If a strong reducing agent like LiAlH4 is used for the reductive amination and is not carefully controlled, it can also reduce the amide carbonyl of the piperazin-2-one ring.	- Use a milder reducing agent that is selective for imines over amides, such as sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (STAB).
Cyclopentanol	Reduction of cyclopentanone by the reducing agent.	- Form the imine/enamine intermediate first before adding the reducing agent.

Experimental Protocols: Byproduct Characterization

Accurate identification of byproducts is crucial for process optimization. The following are standard protocols for characterizing impurities.

Protocol 1: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

• Sample Preparation: Dissolve the crude reaction mixture in a suitable solvent (e.g., acetonitrile/water) to a concentration of approximately 1 mg/mL.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm and 254 nm.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Range: m/z 100-1000.

  • Fragmentation: Perform tandem MS (MS/MS) on the major peaks to obtain fragmentation patterns, which can help elucidate the structures of the byproducts.

Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Isolate the impurity of interest using preparative HPLC or column chromatography. Dissolve the purified impurity in a deuterated solvent (e.g., CDCl3, DMSO-d6).

• ¹H NMR: Acquire a standard proton NMR spectrum. The chemical shifts, integration, and coupling patterns will provide information on the number and connectivity of protons.

• ¹³C NMR: Obtain a carbon NMR spectrum to determine the number of unique carbon atoms.

• 2D NMR (COSY, HSQC, HMBC): For complex structures, 2D NMR experiments are invaluable for establishing the complete chemical structure.

References

• Perryman, M. S., Earl, M. W., Greatorex, S., Clarkson, G. J., & Fox, D. J. (2015). Synthesis of 1- and 4-substituted piperazin-2-ones via Jocic-type reactions with N-substituted diamines. Organic & Biomolecular Chemistry, 13(8), 2360–2365. [Link]

• CN106117153B. (2018). The preparation method of 2- piperazinones.

• Lu, Z., & Stahl, S. S. (2012). A base-free Pd(DMSO)2(TFA)2 catalyst for Wacker-type aerobic oxidative cyclization of alkenes: synthesis of morpholines, piperidines, piperazines, and piperazinones. Organic Letters, 14(5), 1234–1237. [Link]

• Stawinski, J., & Kraszewski, A. (2002). How to get the most out of two versatile reagents: 1H-tetrazole and 1-hydroxybenzotriazole in nucleotide synthesis. Accounts of Chemical Research, 35(11), 952–960. [Link]

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• Menicagli, R., Malanga, C., & Dell'Omo, M. (1989). A convenient synthesis of N-monosubstituted piperazines. Synthetic Communications, 19(9-10), 1581-1588. [Link]

• Baxter, E. W., & Reitz, A. B. (2002). Reductive aminations of carbonyl compounds with borohydride and borane reducing agents. Organic Reactions, 59, 1. [Link]

• ICH Harmonised Tripartite Guideline. (2017). Impurities in New Drug Substances Q3A(R2). [Link]

• JPS61158973A. (1986). Production of 1-cyclopentylpiperazine.

• Trost, B. M., & Van Vranken, D. L. (1996). Asymmetric transition metal-catalyzed allylic alkylations. Chemical Reviews, 96(1), 395–422. [Link]

• Cherkupally, P., et al. (2011). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(23), 7898. [Link]

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Reference Data & Comparative Studies

Navigating the Labyrinth of CNS Drug Discovery: A Comparative Guide to 1-Cyclopentylpiperazin-2-one and Other Piperazine Derivatives

For researchers, scientists, and drug development professionals navigating the complex landscape of Central Nervous System (CNS) research, the piperazine scaffold stands as a beacon of therapeutic promise. Its unique structural and physicochemical properties have made it a "privileged scaffold" in medicinal chemistry, forming the backbone of numerous approved CNS drugs.[1][2] This guide offers an in-depth, objective comparison of the emergent 1-Cyclopentylpiperazin-2-one with other well-established piperazine derivatives, supported by experimental data to inform and guide future research endeavors.

The Piperazine Scaffold: A Cornerstone of CNS-Active Compounds

The six-membered heterocyclic ring containing two nitrogen atoms at opposing positions endows piperazine derivatives with a remarkable versatility.[2][3] This structural motif allows for fine-tuning of properties like aqueous solubility, oral bioavailability, and the ability to cross the blood-brain barrier (BBB) – a critical hurdle in the development of CNS therapeutics.[2] Furthermore, the nitrogen atoms serve as handles for chemical modifications, enabling the synthesis of a diverse array of compounds with a wide spectrum of pharmacological activities, including antidepressant, anxiolytic, antipsychotic, and neuroprotective effects.[4][5]

Unveiling 1-Cyclopentylpiperazin-2-one: A Hypothetical Profile

Direct experimental data on 1-Cyclopentylpiperazin-2-one is not extensively available in the current body of scientific literature. However, by dissecting its constituent chemical features—the piperazin-2-one core and the N-cyclopentyl substituent—we can construct a scientifically informed, hypothetical pharmacological profile.

The piperazin-2-one core introduces a lactam functionality. While piperazin-2-one itself is a versatile intermediate in organic synthesis, its derivatives have shown a range of biological activities, including anti-adenoviral and cytotoxic effects.[6][7] The presence of the carbonyl group can influence the molecule's polarity and hydrogen bonding capacity, potentially affecting its interaction with biological targets and its pharmacokinetic properties.

The N-cyclopentyl group is a lipophilic moiety that can significantly impact a drug's properties. The inclusion of such cyclic alkyl groups can enhance metabolic stability and, in some cases, improve permeability across the blood-brain barrier.[8] The cyclopentyl group's conformational rigidity can also contribute to a more defined interaction with a specific receptor binding pocket, potentially leading to higher affinity and selectivity.

Based on these structural components, 1-Cyclopentylpiperazin-2-one is predicted to be a CNS-active agent with potential modulatory effects on various neurotransmitter systems. Its profile warrants investigation into its affinity for receptors known to bind piperazine-containing ligands, such as serotonin, dopamine, and sigma receptors.

Comparative Analysis with Key Piperazine Derivatives

To contextualize the potential of 1-Cyclopentylpiperazin-2-one, we will compare its hypothetical profile with well-characterized piperazine derivatives that have demonstrated significant utility in CNS research.

Arylpiperazines: Modulators of Serotonergic and Dopaminergic Systems

Arylpiperazines are a major class of CNS-active compounds, characterized by an aryl group attached to one of the piperazine nitrogens.[1] They are known to interact with a variety of G protein-coupled receptors (GPCRs), particularly serotonin (5-HT) and dopamine (D) receptors.[1]

• Buspirone , an anxiolytic and antidepressant, is a classic example of an arylpiperazine. Its therapeutic effects are primarily attributed to its partial agonism at the 5-HT1A receptor.[5]

• Vortioxetine , a multimodal antidepressant, also features an arylpiperazine moiety and exhibits a complex pharmacology that includes inhibition of the serotonin transporter and modulation of several serotonin receptors.[9]

Table 1: Comparative Receptor Binding Affinities (Ki, nM) of Representative Arylpiperazines

Compound	5-HT1A	5-HT2A	D2
Buspirone	14	56	430
Vortioxetine	15	19	113
1-Cyclopentylpiperazin-2-one (Hypothetical)	To be determined	To be determined	To be determined

Data for Buspirone and Vortioxetine are compiled from various publicly available pharmacological databases.

The cyclopentyl group in 1-Cyclopentylpiperazin-2-one, being non-aromatic, suggests a departure from the classical arylpiperazine structure. This structural difference may lead to a distinct receptor interaction profile, potentially offering improved selectivity or a novel mechanism of action.

Piperazine Derivatives as Sigma-1 Receptor Ligands: A Neuroprotective Avenue

The sigma-1 receptor is an intracellular chaperone protein implicated in cellular stress responses and neuronal survival. Ligands that bind to the sigma-1 receptor have shown promise in preclinical models of neurodegenerative diseases and stroke.[10] Several piperazine-containing compounds have been identified as high-affinity sigma-1 receptor ligands.[10]

A notable example is 2-(cyclohexylamino)-1-(4-cyclopentylpiperazin-1-yl)-2-methylpropan-1-one , a structurally related compound that has demonstrated robust neuroprotective properties in vitro.[11] This compound was found to bind to the sigma-1 receptor in the nanomolar range.[11]

Table 2: Sigma Receptor Binding Affinities (Ki, nM) of a Neuroprotective Piperazine Derivative

Compound	Sigma-1	Sigma-2
2-(cyclohexylamino)-1-(4-cyclopentylpiperazin-1-yl)-2-methylpropan-1-one	~10	>1000
1-Cyclopentylpiperazin-2-one (Hypothetical)	To be determined	To be determined

The presence of the N-cyclopentyl group in 1-Cyclopentylpiperazin-2-one makes it a compelling candidate for investigation as a potential sigma-1 receptor ligand with neuroprotective activity.

Experimental Workflows for Comparative Evaluation

To empirically assess the CNS-active potential of 1-Cyclopentylpiperazin-2-one and compare it to other derivatives, a tiered experimental approach is recommended.

In Vitro Characterization

• Receptor Binding Assays: Determine the binding affinity of the compound for a panel of CNS-relevant receptors and transporters (e.g., serotonin, dopamine, norepinephrine, sigma receptors). This provides a foundational understanding of its potential molecular targets.

• Functional Assays: For receptors where significant binding is observed, functional assays (e.g., cAMP accumulation, calcium mobilization) should be conducted to determine whether the compound acts as an agonist, antagonist, or allosteric modulator.

• Blood-Brain Barrier (BBB) Permeability Assay: An in vitro BBB model, such as a co-culture of brain endothelial cells and astrocytes in a Transwell system, can be used to predict the compound's ability to enter the CNS.[12][13]

Protocol: In Vitro Blood-Brain Barrier (BBB) Permeability Assay

• Cell Culture: Co-culture human cerebral microvascular endothelial cells (hCMEC/D3) on the apical side of a Transwell insert and human astrocytes on the basolateral side of the well.

• Barrier Integrity Measurement: Monitor the formation of a tight endothelial monolayer by measuring the transendothelial electrical resistance (TEER).

• Permeability Assessment:

  • Add the test compound (e.g., 1-Cyclopentylpiperazin-2-one) to the apical (blood side) chamber.

  • At various time points, collect samples from the basolateral (brain side) chamber.

  • Quantify the concentration of the compound in the basolateral samples using a suitable analytical method (e.g., LC-MS/MS).

• Data Analysis: Calculate the apparent permeability coefficient (Papp) to estimate the rate of transport across the BBB.

In Vivo Behavioral Pharmacology

Should in vitro data suggest promising CNS activity and BBB permeability, in vivo studies in rodent models are the next logical step to assess behavioral effects.[14]

• Elevated Plus Maze (EPM): This test is widely used to assess anxiety-like behavior.[15][16] Anxiolytic compounds typically increase the time spent in the open arms of the maze.[16]

• Forced Swim Test (FST): The FST is a common screening tool for potential antidepressant activity.[11] A reduction in immobility time is indicative of an antidepressant-like effect.[11]

Protocol: Elevated Plus Maze (EPM) for Anxiety-Like Behavior in Mice

• Apparatus: A plus-shaped maze with two open and two enclosed arms, elevated from the floor.[17]

• Acclimation: Allow mice to acclimate to the testing room for at least 30 minutes before the test.

• Drug Administration: Administer the test compound (e.g., 1-Cyclopentylpiperazin-2-one) or vehicle via an appropriate route (e.g., intraperitoneal injection) at a predetermined time before the test.

• Test Procedure:

  • Place the mouse in the center of the maze, facing an open arm.

  • Allow the mouse to explore the maze for a 5-minute period.

  • Record the animal's behavior using a video tracking system.

• Data Analysis: Analyze the time spent in the open arms, closed arms, and the center of the maze, as well as the number of entries into each arm. An increase in the percentage of time spent in the open arms and the number of open arm entries is indicative of an anxiolytic-like effect.

Visualizing the Path Forward: Logical Relationships and Workflows

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Validating the Neuroprotective Effects of 1-Cyclopentylpiperazin-2-one Analogs: A Comparative Guide for Drug Discovery Professionals

In the relentless pursuit of effective therapeutics for neurodegenerative diseases, the identification of novel scaffolds that can be elaborated into potent and safe drug candidates is of paramount importance. The piperazin-2-one moiety has emerged as a privileged structure in medicinal chemistry, and its derivatives are being actively investigated for a range of biological activities. This guide provides an in-depth technical analysis of a promising class of compounds, 1-cyclopentylpiperazin-2-one analogs, for their neuroprotective potential. We will delve into the experimental validation of a lead compound, explore its mechanism of action, propose a framework for structure-activity relationship (SAR) studies, and objectively compare its profile with that of alternative neuroprotective agents.

The Imperative for Novel Neuroprotective Strategies

Neurodegenerative disorders such as Alzheimer's disease, Parkinson's disease, and amyotrophic lateral sclerosis represent a significant and growing global health burden. A common pathological thread weaving through these conditions is the progressive loss of neuronal structure and function. Key drivers of this neuronal demise include excitotoxicity, oxidative stress, and protein misfolding. Consequently, therapeutic strategies aimed at mitigating these insults hold immense promise for slowing or even halting disease progression.

The 1-cyclopentylpiperazin-2-one scaffold presents an attractive starting point for the design of neuroprotective agents due to its synthetic tractability and the potential for introducing diverse chemical functionalities to modulate biological activity and pharmacokinetic properties.

A Case Study: The Neuroprotective Profile of a Lead 1-Cyclopentylpiperazin-2-one Analog

A notable example from this chemical class is 2-(cyclohexylamino)-1-(4-cyclopentylpiperazin-1-yl)-2-methylpropan-1-one . This compound has demonstrated significant neuroprotective properties in preclinical in vitro models. Specifically, it has shown robust protection of primary cortical neurons against both glutamate-induced excitotoxicity and peroxide-induced oxidative stress[1]. Furthermore, this analog was found to promote neurite outgrowth, suggesting a potential for neuronal repair and regeneration[1].

A critical aspect of any centrally-acting therapeutic is its ability to cross the blood-brain barrier (BBB). Encouragingly, this lead compound was shown to have a high potential for BBB penetration and is not a substrate for P-glycoprotein, a key efflux pump that often limits the brain exposure of drug candidates[1].

Unraveling the Mechanism of Action: The Sigma-1 Receptor Connection

To move beyond phenomenological observations of neuroprotection, understanding the molecular mechanism of action is crucial. Studies have revealed that 2-(cyclohexylamino)-1-(4-cyclopentylpiperazin-1-yl)-2-methylpropan-1-one binds with nanomolar affinity to the sigma-1 receptor (S1R) , with significantly lower affinity for the sigma-2 receptor[1]. The S1R is a unique intracellular chaperone protein primarily located at the endoplasmic reticulum-mitochondrion interface and is a key regulator of cellular stress responses.

Activation of the S1R by agonists has been shown to exert neuroprotective effects through multiple pathways, including:

• Modulation of Calcium Homeostasis: S1R activation can regulate intracellular calcium levels, preventing the detrimental calcium overload associated with excitotoxicity[2][3].

• Attenuation of Oxidative Stress: S1R agonists can enhance the expression of antioxidant proteins, thereby protecting neurons from oxidative damage[4].

• Promotion of Pro-survival Signaling: Activation of the S1R can lead to the upregulation of anti-apoptotic proteins like Bcl-2[5].

The engagement of the S1R by this 1-cyclopentylpiperazin-2-one analog provides a strong mechanistic rationale for its observed neuroprotective and neurotrophic effects.

Proposed Signaling Pathway

The following diagram illustrates the proposed signaling pathway through which 1-cyclopentylpiperazin-2-one analogs may exert their neuroprotective effects via the sigma-1 receptor.

Caption: Proposed neuroprotective signaling pathway of 1-cyclopentylpiperazin-2-one analogs via sigma-1 receptor agonism.

A Prospective Look at Structure-Activity Relationships (SAR)

While a comprehensive SAR study for this specific analog series is not yet publicly available, we can propose a hypothetical framework to guide future medicinal chemistry efforts. This is based on the known pharmacophore for sigma-1 receptor ligands, which generally consists of a basic amine, a hydrophobic region, and an optional additional hydrophobic or hydrogen-bonding region.

Table 1: Hypothetical Structure-Activity Relationship for 1-Cyclopentylpiperazin-2-one Analogs

Moiety	Position	Proposed Modification	Expected Impact on Activity	Rationale
Cyclopentyl	N1 of piperazinone	Vary ring size (cyclobutyl, cyclohexyl)	May affect potency and selectivity	The N1-substituent is likely to interact with a hydrophobic pocket of the S1R. Optimal ring size will depend on the pocket's dimensions.
Cyclohexylamino	C2 of propan-1-one	Replace with other cyclic or acyclic amines	Could modulate potency and BBB penetration	This group contributes to the overall lipophilicity and may engage in specific interactions within the binding site.
Methyl	C2 of propan-1-one	Replace with H or larger alkyl groups	Likely to influence potency and metabolism	Steric bulk at this position can affect binding orientation and metabolic stability.
Piperazin-2-one	Core Scaffold	Modify the ring (e.g., piperazine)	May alter S1R affinity and selectivity	The piperazin-2-one core provides a rigid scaffold for presenting the key pharmacophoric elements. Subtle changes can impact binding.[6][7]

Comparative Analysis with Alternative Neuroprotective Agents

To provide a broader context, it is essential to compare the profile of 1-cyclopentylpiperazin-2-one analogs with other neuroprotective compounds, particularly those that also target the sigma-1 receptor.

Table 2: Comparison of Neuroprotective Agents Targeting the Sigma-1 Receptor

Compound Class	Lead Example	Mechanism of Action	Key Advantages	Development Stage
1-Cyclopentylpiperazin-2-one Analogs	2-(cyclohexylamino)-1-(4-cyclopentylpiperazin-1-yl)-2-methylpropan-1-one	Sigma-1 Receptor Agonist	Dual anti-excitotoxic and anti-oxidative effects; high predicted BBB penetration.	Preclinical
Piperidine Derivatives	Pridopidine	Selective Sigma-1 Receptor Agonist	Neuroprotective effects demonstrated in models of Huntington's and ALS.[8]	Late-stage Clinical Trials for Huntington's Disease and ALS
Aminoadamantane Derivatives	ANAVEX®2-73 (blarcamesine)	Sigma-1 Receptor Agonist, Muscarinic Receptor Modulator	Potential synergistic effects from dual receptor modulation.	Phase 2/3 Clinical Trials for Alzheimer's Disease
Benzofuran Derivatives	Donepezil	Acetylcholinesterase Inhibitor, Sigma-1 Receptor Agonist	Established clinical use for Alzheimer's disease with a known safety profile.	Marketed for Alzheimer's Disease

Experimental Validation: Key In Vitro Protocols

The following are detailed protocols for the primary in vitro assays used to validate the neuroprotective effects of 1-cyclopentylpiperazin-2-one analogs.

Protocol 1: Glutamate-Induced Excitotoxicity Assay in Primary Cortical Neurons

Objective: To assess the ability of test compounds to protect neurons from glutamate-induced cell death.

Methodology Workflow:

Caption: Workflow for the glutamate-induced excitotoxicity assay.

Step-by-Step Procedure:

• Cell Culture: Plate primary cortical neurons from embryonic day 18 rat pups in poly-D-lysine coated 96-well plates at a density of 1 x 10^5 cells/well. Culture the neurons in Neurobasal medium supplemented with B-27 and GlutaMAX for 7-10 days.

• Compound Pre-treatment: Prepare serial dilutions of the 1-cyclopentylpiperazin-2-one analogs in the culture medium. Remove the old medium from the wells and add the medium containing the test compounds. Incubate for 1-2 hours.

• Induction of Excitotoxicity: Prepare a stock solution of L-glutamic acid in culture medium. Add glutamate to the wells to a final concentration of 50-100 µM.

• Incubation: Incubate the plates for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Assessment of Cell Viability:

  • MTT Assay: Add MTT solution to each well and incubate for 2-4 hours. Add solubilization solution and read the absorbance at 570 nm.

  • LDH Assay: Collect the culture supernatant and measure the lactate dehydrogenase (LDH) release according to the manufacturer's protocol.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control.

Protocol 2: Peroxide-Induced Oxidative Stress Assay

Objective: To evaluate the capacity of test compounds to protect neurons from oxidative damage.

Methodology Workflow:

Caption: Workflow for the peroxide-induced oxidative stress assay.

Step-by-Step Procedure:

• Cell Culture: Plate a suitable neuronal cell line (e.g., SH-SY5Y) in 96-well plates and culture until they reach approximately 80% confluency.

• Compound Pre-treatment: Treat the cells with various concentrations of the 1-cyclopentylpiperazin-2-one analogs for 1-2 hours.

• Induction of Oxidative Stress: Add hydrogen peroxide (H2O2) to the wells to a final concentration of 100-200 µM.

• Incubation: Incubate the plates for 24 hours at 37°C.

• Assessment of Reactive Oxygen Species (ROS):

  • DCFDA Assay: Remove the medium and add DCFDA solution to each well. Incubate for 30-60 minutes. Measure the fluorescence intensity (excitation/emission ~485/535 nm).

• Assessment of Cell Viability: Perform an MTT or similar viability assay as described in Protocol 1.

• Data Analysis: Quantify the reduction in ROS levels and the increase in cell viability in compound-treated cells compared to the H2O2-only treated cells.

Conclusion

The 1-cyclopentylpiperazin-2-one scaffold represents a promising starting point for the development of novel neuroprotective agents. The lead analog, 2-(cyclohexylamino)-1-(4-cyclopentylpiperazin-1-yl)-2-methylpropan-1-one, demonstrates a compelling profile with dual anti-excitotoxic and anti-oxidative stress properties, likely mediated through its agonist activity at the sigma-1 receptor. This guide has provided a comprehensive overview of the validation of this compound class, from its mechanistic underpinnings to practical experimental protocols. The proposed SAR framework and comparative analysis with other sigma-1 receptor agonists offer a roadmap for future drug discovery and development efforts in this important therapeutic area. The continued exploration of 1-cyclopentylpiperazin-2-one analogs holds significant potential for delivering a new generation of disease-modifying therapies for neurodegenerative disorders.

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A Researcher's Guide to the Metabolic Stability of Piperazin-2-one Derivatives

The piperazin-2-one scaffold is a significant and versatile structure in modern medicinal chemistry. Its presence in numerous biologically active compounds highlights its importance as a "privileged scaffold" in drug discovery.[1][2][3] A key determinant of a drug candidate's success is its metabolic stability, which dictates its pharmacokinetic profile and overall efficacy.[4][5] This guide offers a comparative analysis of the metabolic stability of piperazin-2-one derivatives, providing researchers with the foundational knowledge, experimental protocols, and data-driven insights necessary to optimize this critical drug-like property.

The Critical Role of Metabolic Stability in Drug Design

Metabolic stability is a measure of a compound's susceptibility to biotransformation by drug-metabolizing enzymes.[4][5] Compounds with poor metabolic stability are rapidly cleared from the body, leading to insufficient therapeutic exposure. Conversely, excessively stable compounds can accumulate, potentially causing adverse effects.[4] Therefore, achieving an optimal metabolic stability profile is a crucial step in the journey from a promising lead compound to a viable drug candidate. The piperazine moiety, while offering synthetic tractability and favorable physicochemical properties, can also introduce metabolic liabilities.[1][6] Understanding and mitigating these liabilities through targeted structural modifications is paramount.

Key Metabolic Pathways of Piperazin-2-one Derivatives

N-heterocyclic compounds, including piperazin-2-one derivatives, are subject to a range of metabolic transformations, primarily catalyzed by cytochrome P450 (CYP) enzymes in the liver (Phase I metabolism), followed by conjugation reactions (Phase II).[7][8][9]

Common metabolic pathways for piperazine-containing structures include:

• N-dealkylation: Removal of alkyl groups attached to the piperazine nitrogens is a very common metabolic route.

• Oxidation: This can occur at several positions:

  • Alpha-carbon oxidation: Oxidation of the carbon atom adjacent to a nitrogen atom.

  • Aromatic hydroxylation: If aryl substituents are present, they are common sites for hydroxylation.[10]

  • Ring oxidation: Direct oxidation of the piperazin-2-one ring itself.

• Ring Opening: More extensive metabolism can lead to the cleavage of the heterocyclic ring.

The specific metabolic fate of a piperazin-2-one derivative is highly dependent on its substitution pattern. Strategic modifications can block or attenuate these metabolic pathways, thereby enhancing stability.

Caption: General metabolic pathways for piperazin-2-one derivatives.

Comparative Analysis: The Impact of Structural Modifications

The metabolic stability of piperazin-2-one derivatives can be significantly modulated by altering the substituents on the core structure. A structure-metabolism relationship (SMR) study is essential to guide these modifications.[11]

Blocking Sites of Metabolism

One of the most effective strategies to improve metabolic stability is to identify the primary "metabolic soft spots" and block them.[12] For instance, if benzylic oxidation is a major clearance pathway for a benzyl-substituted piperazin-2-one, replacing the benzylic hydrogens with fluorine atoms or incorporating a heteroatom in the aryl ring can sterically or electronically hinder CYP-mediated oxidation.[11]

Bioisosteric Replacement

Bioisosterism, the replacement of a functional group with another that retains similar biological activity but has different physicochemical properties, is a powerful tool.[12][13][14] For example, a metabolically labile ester group can be replaced with a more stable oxadiazole.[13] In the context of piperazin-2-ones, replacing a metabolically susceptible N-alkyl group with a more robust substituent can dramatically improve stability.

Data-Driven Comparison

The following table summarizes hypothetical data from in vitro microsomal stability assays, illustrating how structural changes can impact metabolic stability. The key parameters are the half-life (t½) and the intrinsic clearance (CLint), which is a measure of the inherent ability of the liver to metabolize a drug.[5][15]

Compound ID	R1-Substituent (at N1)	R4-Substituent (at N4)	t½ in HLM (min)	CLint (µL/min/mg protein)	Predicted Metabolic Liability
PZO-001	Methyl	Benzyl	5	277.2	High (Rapid N-dealkylation & benzylic oxidation)
PZO-002	Methyl	4-Fluoro-benzyl	25	55.4	Moderate (Fluorine blocks oxidation)
PZO-003	Cyclopropyl	Benzyl	18	77.0	Moderate-High (Cyclopropyl more stable than methyl)
PZO-004	Methyl	Pyridin-2-yl	> 60	< 23.1	Low (Heteroaromatic ring less prone to oxidation)
PZO-005	H	t-Butyl	45	30.8	Low-Moderate (Steric hindrance from t-butyl group)

Data is illustrative and intended for comparative purposes.

As the data suggests, replacing the metabolically labile benzyl group in PZO-001 with a 4-fluoro-benzyl group (PZO-002 ) or a pyridinyl group (PZO-004 ) significantly increases the metabolic half-life and reduces intrinsic clearance.[11] This is a classic example of a structure-metabolism relationship where strategic modification enhances stability.

Experimental Protocols for Assessing Metabolic Stability

Accurate and reproducible experimental data is the cornerstone of any comparative study. The liver microsomal stability assay is a widely used in vitro method in early drug discovery due to its high-throughput nature and predictive value for in vivo clearance.[7][8][16]

Workflow for Liver Microsomal Stability Assay

Caption: Standard workflow for an in vitro microsomal stability assay.

Detailed Step-by-Step Protocol: Human Liver Microsome (HLM) Stability Assay

This protocol provides a robust framework for determining the in vitro half-life and intrinsic clearance.

Materials:

• Test compound and positive/negative controls (e.g., Verapamil, Diazepam).[8]

• Pooled Human Liver Microsomes (HLM).[7]

• 0.1 M Phosphate Buffer (pH 7.4).

• NADPH regenerating system (or NADPH stock solution).

• Acetonitrile (ACN), ice-cold, containing an appropriate internal standard (IS).

• 96-well incubation plates and collection plates.

• LC-MS/MS system.[17][18][19]

Procedure:

• Preparation of Reagents:

  • Prepare a 1 µM working solution of the test compound by diluting a 1 mM DMSO stock into the phosphate buffer.

  • Thaw the HLM on ice and dilute to a final concentration of 0.5 mg/mL in cold phosphate buffer.[7][8]

  • Prepare the NADPH solution according to the manufacturer's instructions.

• Incubation:

  • Add the test compound working solution and the HLM suspension to the wells of the incubation plate.

  • Pre-incubate the plate at 37°C for 5-10 minutes with shaking.

  • To initiate the metabolic reaction, add the pre-warmed NADPH solution to each well. The T=0 time point is taken immediately by transferring an aliquot to a collection plate containing ice-cold ACN with IS.

  • Incubate the plate at 37°C with shaking.

  • At subsequent time points (e.g., 5, 15, 30, 45, 60 minutes), transfer aliquots from the incubation plate to the collection plate containing the quenching solution (ice-cold ACN with IS).[8]

• Sample Processing:

  • Once all time points are collected, seal and vortex the collection plate.

  • Centrifuge the plate (e.g., at 4000 rpm for 10 minutes at 4°C) to pellet the precipitated proteins.

• LC-MS/MS Analysis:

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples using a validated LC-MS/MS method to determine the peak area ratio of the test compound to the internal standard at each time point.[4][17][18]

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the slope of the linear regression line (k).

  • Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg) = (0.693 / t½) * (1 / [microsomal protein concentration in mg/mL]) .

Conclusion and Future Directions

The metabolic stability of piperazin-2-one derivatives is a modifiable property that is critical to successful drug development. By understanding the common metabolic pathways and employing a systematic approach of structural modification and bioisosteric replacement, researchers can rationally design compounds with improved pharmacokinetic profiles. The use of robust in vitro assays, such as the microsomal stability assay detailed here, provides essential data to build strong structure-metabolism relationships. This iterative cycle of design, synthesis, and testing is fundamental to advancing potent and effective piperazin-2-one-based therapeutics from the bench to the clinic.

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Comparative In Silico Modeling of 1-Cyclopentylpiperazin-2-one Derivatives as Potential CCR2 Antagonists: A Technical Guide

In the landscape of modern drug discovery, the strategic application of computational modeling has become an indispensable tool for accelerating the identification and optimization of novel therapeutic agents.[1][2] This guide provides a comprehensive, in-depth comparison of in silico modeling techniques applied to a promising class of compounds: 1-Cyclopentylpiperazin-2-one derivatives. While direct biological data for this specific scaffold is emerging, the piperazine and piperazin-2-one cores are well-established pharmacophores in a multitude of biologically active molecules, including antagonists of the C-C chemokine receptor 2 (CCR2).[3][4] The inhibition of CCR2 is a clinically relevant strategy for a variety of inflammatory and autoimmune diseases.[5]

This guide is designed for researchers, scientists, and drug development professionals. It will not only detail the methodologies for molecular docking, molecular dynamics simulations, and Quantitative Structure-Activity Relationship (QSAR) analysis but also provide the scientific rationale behind the selection of these techniques. By presenting this information in a comparative framework, we aim to equip researchers with the knowledge to critically evaluate the predictive power of different in silico models and to make informed decisions in the design of novel 1-Cyclopentylpiperazin-2-one derivatives as potential CCR2 antagonists.

The Scientific Imperative for In Silico Modeling in Drug Discovery

The journey of a drug from concept to clinic is notoriously long and expensive.[2] In silico modeling offers a cost-effective and time-efficient alternative to traditional high-throughput screening by enabling the rapid evaluation of large virtual libraries of compounds.[1] These computational approaches allow for the prediction of binding affinities, the elucidation of binding modes, and the identification of key structural features required for biological activity, thereby guiding medicinal chemists in the synthesis of more potent and selective drug candidates.[6]

A Comparative Workflow for In Silico Modeling

The in silico evaluation of 1-Cyclopentylpiperazin-2-one derivatives as CCR2 antagonists will follow a multi-step, integrated workflow. This approach allows for a progressively more detailed and computationally intensive analysis, starting from a broad screen of many compounds and culminating in an in-depth study of the most promising candidates.

Caption: A generalized workflow for the in silico discovery of novel drug candidates.

Molecular Docking: A First Look at Binding Interactions

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[7] It is an invaluable tool for high-throughput virtual screening and for gaining initial insights into the molecular basis of ligand-receptor interactions.

Experimental Protocol: Molecular Docking of 1-Cyclopentylpiperazin-2-one Derivatives to CCR2

Objective: To predict the binding modes and estimate the binding affinities of a virtual library of 1-Cyclopentylpiperazin-2-one derivatives against the human CCR2 receptor.

Methodology:

• Receptor Preparation:

  • Obtain the 3D structure of the human CCR2 receptor. As the crystal structure of CCR2 can be challenging to obtain, a high-quality homology model based on a closely related GPCR, such as CXCR4, is often utilized.[8]

  • Prepare the receptor by removing water molecules and any co-crystallized ligands.

  • Add hydrogen atoms and assign appropriate protonation states to the amino acid residues at a physiological pH.

  • Define the binding site based on the location of known CCR2 antagonists or through binding pocket prediction algorithms.

• Ligand Preparation:

  • Generate 3D conformations of the 1-Cyclopentylpiperazin-2-one derivatives.

  • Assign partial charges and define rotatable bonds.

• Docking Simulation:

  • Utilize a validated docking program (e.g., AutoDock, Glide, GOLD).

  • Perform the docking calculations, allowing for flexible ligand conformations within the rigid receptor binding site.

  • Generate a set of possible binding poses for each ligand.

• Scoring and Analysis:

  • Rank the ligands based on the docking score, which estimates the binding affinity.

  • Visually inspect the top-ranked poses to analyze the interactions (e.g., hydrogen bonds, hydrophobic interactions) with key residues in the CCR2 binding pocket. Acidic residues like Glu291 (in CCR2) are known to be important for antagonist binding.[1]

Molecular Dynamics Simulations: Capturing the Dynamics of Binding

While molecular docking provides a static snapshot of the ligand-receptor complex, molecular dynamics (MD) simulations offer a dynamic view, allowing for the exploration of the conformational changes and stability of the complex over time.[9]

Experimental Protocol: Molecular Dynamics Simulation of a Lead 1-Cyclopentylpiperazin-2-one Derivative-CCR2 Complex

Objective: To assess the stability of the predicted binding mode of a top-ranked derivative and to refine the understanding of its interactions with CCR2.

Methodology:

• System Setup:

  • Use the top-ranked docking pose of the selected derivative in complex with the CCR2 receptor as the starting structure.

  • Embed the complex in a lipid bilayer (e.g., POPC) to mimic the cell membrane environment.

  • Solvate the system with an explicit water model (e.g., TIP3P) and add counter-ions to neutralize the system.

• Simulation Parameters:

  • Employ a suitable force field for the protein, ligand, and lipids (e.g., AMBER, CHARMM).

  • Perform energy minimization to remove steric clashes.

  • Gradually heat the system to physiological temperature (310 K) and equilibrate it under constant pressure and temperature (NPT ensemble).

• Production Run:

  • Run the production simulation for a sufficient duration (e.g., 100 ns or more) to allow for the system to reach a stable state.

• Trajectory Analysis:

  • Analyze the trajectory to assess the stability of the ligand in the binding pocket by calculating the root-mean-square deviation (RMSD).

  • Examine the fluctuations of the protein residues (RMSF) to identify flexible regions.

  • Analyze the specific interactions (e.g., hydrogen bonds, salt bridges) between the ligand and the receptor over time.

Caption: Workflow for a molecular dynamics simulation of a ligand-receptor complex.

Quantitative Structure-Activity Relationship (QSAR): Predicting Activity from Structure

QSAR modeling is a statistical approach that aims to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity.[10][11] A predictive QSAR model can be used to estimate the activity of newly designed compounds prior to their synthesis.

Experimental Protocol: 2D-QSAR Modeling of 1-Cyclopentylpiperazin-2-one Derivatives

Objective: To develop a predictive QSAR model for the CCR2 antagonist activity of 1-Cyclopentylpiperazin-2-one derivatives.

Methodology:

• Data Set Preparation:

  • Compile a dataset of 1-Cyclopentylpiperazin-2-one derivatives with their experimentally determined CCR2 inhibitory activities (e.g., IC50 values).

  • Divide the dataset into a training set (for model building) and a test set (for model validation).

• Descriptor Calculation:

  • For each compound, calculate a variety of molecular descriptors that quantify its structural, electronic, and physicochemical properties (e.g., molecular weight, logP, topological polar surface area, electronic energies).

• Model Building:

  • Use a statistical method, such as multiple linear regression (MLR) or partial least squares (PLS), to build a mathematical equation that correlates the calculated descriptors with the biological activity.

• Model Validation:

  • Assess the statistical significance and predictive power of the QSAR model using various metrics (e.g., correlation coefficient (R²), cross-validated R² (Q²), and predictive R² for the test set).

Comparative Data Analysis

To facilitate a clear comparison of the in silico models, the following table presents hypothetical data for a set of 1-Cyclopentylpiperazin-2-one derivatives.

Compound ID	Docking Score (kcal/mol)	Predicted pIC50 (QSAR)	Key Interactions with CCR2
CPP-01	-9.5	7.8	Hydrogen bond with Tyr120, Hydrophobic interactions with Phe83
CPP-02	-8.2	7.1	Hydrophobic interactions with Trp98
CPP-03	-10.1	8.2	Salt bridge with Glu291, Hydrogen bond with Asn102
CPP-04	-7.5	6.8	van der Waals interactions
Reference	-10.5	8.5	Salt bridge with Glu291, Pi-pi stacking with Tyr120

Conclusion

This guide has outlined a comprehensive and comparative in silico workflow for the evaluation of 1-Cyclopentylpiperazin-2-one derivatives as potential CCR2 antagonists. By integrating molecular docking, molecular dynamics simulations, and QSAR modeling, researchers can gain a multi-faceted understanding of the structure-activity relationships within this chemical series. The predictive power of these computational models, when used judiciously and in conjunction with experimental validation, can significantly de-risk and accelerate the drug discovery process, ultimately leading to the faster development of novel therapeutics for inflammatory diseases.

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